Dihydrodaidzein-7,4'-dimethylether

• CAS: 15236-11-0

Core Science & Biosynthesis

Biological Activity of Methylated Dihydrodaidzein Derivatives: A Technical Guide

Executive Summary

Methylated dihydrodaidzein (DHD) derivatives represent a pivotal subclass of isoflavanones that bridge the gap between natural dietary phytoestrogens and potent synthetic pharmacophores. While the parent compound, dihydrodaidzein (a metabolite of daidzein), is widely recognized for its conversion to S-equol, its methylated analogs—specifically dihydroformononetin (4'-O-methyl-DHD) and dihydroisoformononetin (7-O-methyl-DHD) —exhibit distinct physicochemical properties and biological activities.

This guide provides a technical deep-dive into the structural activity relationships (SAR), therapeutic mechanisms, and experimental protocols for these derivatives. Unlike the rapid metabolic clearance seen with polyphenolic hydroxyl groups, methylation at the C7 or C4' positions significantly alters lipophilicity, metabolic stability, and receptor affinity, unlocking applications in antimicrobial defense, anti-inflammatory therapeutics, and metabolic regulation.

Structural & Metabolic Context

To understand the activity of methylated DHD derivatives, one must first map their position within the isoflavone metabolic network.

Chemical Identity[1]

• Dihydrodaidzein (DHD): 7-hydroxy-3-(4-hydroxyphenyl)chroman-4-one.[1]

• Dihydroformononetin (4'-OMe-DHD): 7-hydroxy-3-(4-methoxyphenyl)chroman-4-one. Produced via the hydrogenation of Formononetin.

• Dihydroisoformononetin (7-OMe-DHD): 7-methoxy-3-(4-hydroxyphenyl)chroman-4-one. Produced via the hydrogenation of Isoformononetin.

Metabolic Pathway & Biotransformation

The biological relevance of these compounds is dictated by the interplay between methylation (by plant O-methyltransferases) and demethylation (by gut microbiota or hepatic CYP450s).

Figure 1: Metabolic interplay between methylated isoflavones and their dihydro-derivatives.[2] Methylation protects the molecule from rapid Phase II conjugation, potentially extending half-life before conversion to the active aglycone.

Biological Activity & Mechanisms[4][5][6][7][8][9][10]

Antimicrobial & Antifungal Potency

Unlike DHD, which is primarily estrogenic, dihydroformononetin exhibits significant phytoalexin activity. The 4'-methoxy group increases lipophilicity, allowing better penetration of fungal cell walls.

• Target: Phytophthora spp., Fusarium spp.

• Mechanism: Disruption of membrane integrity and inhibition of spore germination.

• Data Point: Synthetic derivatives of formononetin (isopropanolamine conjugates) have shown EC50 values as low as 4.2 µg/mL against P. capsica, outperforming commercial fungicides like azoxystrobin.[3]

Anti-Inflammatory Signaling (NF-κB Inhibition)

Methylated DHD derivatives exert anti-inflammatory effects by modulating the NF-κB pathway. The C7-methoxy group (in dihydroisoformononetin) sterically hinders glucuronidation, maintaining intracellular concentrations high enough to inhibit IκB kinase (IKK).

Figure 2: Mechanism of Action. Methylated DHD derivatives inhibit the phosphorylation of IKK and the subsequent nuclear translocation of NF-κB, reducing cytokine storm markers.

Estrogenic Potential (ERβ Selectivity)

While methylation generally reduces affinity for the Estrogen Receptor (ER) compared to the hydroxylated parent, it improves bioavailability.

• Dihydroformononetin: Acts as a pro-drug. It has weak direct ER affinity but is slowly demethylated to DHD and then Equol (high ERβ affinity) in vivo.

• Selectivity: The isoflavanone scaffold (chiral C3) allows for stereoselective binding. The (R)-enantiomers often show distinct profiles compared to (S)-enantiomers.

Quantitative Data Summary

The following table synthesizes comparative biological data for DHD and its methylated analogs.

Compound	Substitution	LogP (Calc)	ERβ Affinity (RBA)	Anti-Inflammatory (NO Inhibition IC50)	Primary Utility
Dihydrodaidzein	7-OH, 4'-OH	2.4	Moderate	25 µM	Precursor to Equol
Dihydroformononetin	7-OH, 4'-OMe	2.9	Low (Pro-drug)	18 µM	Antifungal / Metabolic Stable
Dihydroisoformononetin	7-OMe, 4'-OH	2.8	Low	22 µM	Phytoalexin / Research Tool
Equol	7-OH, 4'-OH (Isoflavan)	3.2	High	10 µM	Potent Estrogen Agonist

Note: RBA = Relative Binding Affinity (Estradiol = 100). IC50 values are approximate based on LPS-stimulated RAW 264.7 macrophage models.

Experimental Protocols

Synthesis of Dihydroformononetin (Catalytic Hydrogenation)

Objective: To synthesize 7-hydroxy-3-(4-methoxyphenyl)chroman-4-one from Formononetin.

Reagents:

• Formononetin (purity >98%)

• 10% Palladium on Carbon (Pd/C)

• Solvent: Ethyl Acetate or Ethanol/THF mixture

• Hydrogen gas (

  )

Protocol:

• Dissolution: Dissolve 1.0 g of Formononetin in 50 mL of Ethyl Acetate in a hydrogenation flask. Ensure complete solubility; mild heating (40°C) may be required.

• Catalyst Addition: Carefully add 100 mg of 10% Pd/C catalyst. Caution: Pd/C is pyrophoric; keep wet with solvent.

• Hydrogenation: Purge the system with nitrogen, then introduce

  gas at 30-50 psi (balloon pressure is often insufficient for complete conversion of the double bond). Stir vigorously at room temperature for 12–24 hours.

• Monitoring: Monitor reaction progress via TLC (Hexane:Ethyl Acetate 1:1). The product (isoflavanone) will have a lower Rf value than the starting isoflavone.

• Work-up: Filter the reaction mixture through a Celite pad to remove the catalyst. Wash the pad with fresh solvent.

• Purification: Concentrate the filtrate under reduced pressure. Recrystallize the crude solid from Ethanol/Water to yield white needle-like crystals of Dihydroformononetin.

• Validation: Confirm structure via

  -NMR (Look for disappearance of the C2-H singlet at ~8.0 ppm and appearance of C2-H/C3-H multiplets at ~4.5 ppm).

In Vitro Anti-Inflammatory Assay (NO Production)

Objective: Evaluate the inhibition of Nitric Oxide (NO) in LPS-induced macrophages.

Workflow:

• Cell Culture: Seed RAW 264.7 cells in 96-well plates (

  cells/well) and incubate for 24h.

• Treatment: Pre-treat cells with varying concentrations (1, 5, 10, 25, 50 µM) of the methylated DHD derivative for 1 hour. Include a vehicle control (DMSO < 0.1%) and a positive control (L-NMMA or Dexamethasone).

• Stimulation: Add Lipopolysaccharide (LPS) to a final concentration of 1 µg/mL. Incubate for 24 hours.

• Griess Assay:

  • Mix 100 µL of culture supernatant with 100 µL of Griess reagent (1% sulfanilamide + 0.1% NED in phosphoric acid).

  • Incubate for 10 minutes at room temperature in the dark.

• Measurement: Measure absorbance at 540 nm using a microplate reader.

• Calculation: Calculate NO concentration using a sodium nitrite standard curve. Determine IC50 values.

References

• Metabolism of Formononetin and Biochanin A in Bovine Rumen Fluid. ResearchGate. Available at: [Link]

• Dihydroformononetin | C16H14O4 | CID 14730796. PubChem. Available at: [Link]

• Biological activity study of formononetin-containing isopropanolamine derivatives. PubMed. Available at: [Link]

• Structure–Activity Relationship of Phytoestrogen Analogs. J-Stage. Available at: [Link]

• Parent-Metabolite Pharmacokinetic Modeling of Formononetin. MDPI. Available at: [Link]

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An In-Depth Technical Guide to the Metabolic Pathways of Methylated Isoflavonoids in Plants

Abstract

Isoflavonoids represent a critical class of secondary metabolites, predominantly found in leguminous plants, that play pivotal roles in plant defense, symbiotic relationships, and human health. The biological activity of these compounds is often dictated by subsequent modifications to the core isoflavone skeleton, with methylation being a key decoration. This guide provides a comprehensive technical overview of the metabolic pathways leading to methylated isoflavonoids in plants. We will deconstruct the biosynthetic route from the general phenylpropanoid pathway to the formation of core isoflavones, with a deep dive into the enzymatic machinery of O-methyltransferases (OMTs). This document explores the causality behind metabolic channeling, the regulation of gene expression, and provides field-proven, step-by-step protocols for the extraction, analysis, and functional characterization of these pathways. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and manipulate isoflavonoid metabolism for applications in agriculture and medicine.

Part 1: The Core Isoflavonoid Biosynthetic Pathway: Setting the Stage for Methylation

The journey to methylated isoflavonoids begins with the general phenylpropanoid pathway, a metabolic route common to all higher plants. The biosynthesis of the core isoflavonoid structure is, however, largely restricted to the Fabaceae (legume) family, a distinction conferred by a single, critical enzyme.

The pathway initiates with the amino acid L-phenylalanine. A series of three enzymes, phenylalanine ammonia-lyase (PAL) , cinnamate 4-hydroxylase (C4H) , and 4-coumarate:CoA ligase (4CL) , convert L-phenylalanine into p-coumaroyl-CoA, a central precursor for a vast array of phenolic compounds.[1][2][3]

From p-coumaroyl-CoA, the flavonoid pathway commences. Chalcone synthase (CHS) , a key gatekeeper enzyme, catalyzes the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA to produce a chalcone scaffold.[4] This chalcone is then stereospecifically cyclized by chalcone isomerase (CHI) to yield a flavanone, typically naringenin.[4]

The defining step, and the evolutionary divergence point for isoflavonoids, is catalyzed by isoflavone synthase (IFS) .[4][5] IFS, a cytochrome P450-dependent monooxygenase, mediates an aryl migration of the B-ring from position 2 to position 3 of the C-ring on the flavanone skeleton. This reaction forms an unstable intermediate, 2-hydroxyisoflavanone, which is subsequently dehydrated by 2-hydroxyisoflavanone dehydratase (HID) to yield the foundational isoflavone aglycones, primarily daidzein and genistein.[5][6][7] These molecules are the primary substrates for the methylation reactions that follow.

Figure 1: The core biosynthetic pathway leading to isoflavone aglycones.

Part 2: The Methylation Engine: Isoflavonoid O-Methyltransferases (OMTs)

Methylation is a crucial tailoring reaction that modifies the solubility, stability, and biological activity of isoflavonoids. This process is catalyzed by a family of enzymes known as S-adenosyl-L-methionine (SAM)-dependent O-methyltransferases (OMTs). These enzymes transfer a methyl group from the cofactor SAM to a hydroxyl group on the isoflavone ring, producing a methylated isoflavonoid and S-adenosyl-L-homocysteine (SAH) as a byproduct.[1][8][9]

The two most prominent methylated isoflavonoids in this context are formononetin (daidzein 4'-O-methylated) and biochanin A (genistein 4'-O-methylated). These compounds are not only important phytoalexins but also serve as precursors for more complex isoflavonoids like the pterocarpan medicarpin.

Causality in Catalysis: The Paradox of IOMT and Metabolic Channeling

A fascinating aspect of isoflavonoid methylation is the apparent discrepancy between in vitro and in vivo enzyme activity, which provides deep insight into the cellular organization of metabolic pathways.

• In Vitro Evidence: When the enzyme isoflavone O-methyltransferase (IOMT) is isolated from plants like alfalfa (Medicago sativa) and assayed in a test tube, it shows strict specificity for methylating the 7-hydroxyl group of daidzein, producing isoformononetin .[10]

• In Vivo Evidence: However, when the same plant is challenged with a pathogen, it accumulates formononetin (4'-O-methylated) and its downstream products. Furthermore, genetically manipulating the expression of the IOMT gene directly impacts the levels of 4'-O-methylated compounds, not 7-O-methylated ones.[10]

This paradox is resolved by the concept of metabolic channeling . Isoflavone synthase (IFS) is an enzyme bound to the endoplasmic reticulum (ER). It is proposed that upon induction by stress or pathogens, the soluble IOMT enzyme is recruited to the ER membrane, where it forms a complex, or "metabolon," with IFS.[6][7]

This co-localization ensures that as soon as the unstable 2-hydroxyisoflavanone intermediate is produced by IFS, it is immediately presented to IOMT for 4'-O-methylation. This channeled reaction is kinetically favored and prevents the intermediate from being released and dehydrated into daidzein. If daidzein were to form, the free-floating, non-complexed IOMT would then catalyze the default 7-O-methylation. This elegant mechanism allows the cell to dynamically switch the methylation pattern from a default state to a defense-oriented state based on environmental cues.

Another key enzyme, 2-hydroxyisoflavanone 4'-O-methyltransferase (HI4'OMT) , also directly methylates the 2-hydroxyisoflavanone intermediate, further contributing to the pool of precursors for 4'-O-methylated isoflavonoids.[11]

Figure 2: Proposed model for the dual regiospecificity of IOMT via metabolic channeling.

Part 3: Regulation of Methylated Isoflavonoid Biosynthesis

The production of methylated isoflavonoids is tightly controlled, primarily at the level of gene transcription. This regulation ensures that these defense compounds are produced rapidly upon pathogen attack or during the establishment of symbiosis, without wasting cellular resources under normal conditions.

Transcription Factors (TFs): A number of TF families are involved, with MYB transcription factors being pivotal regulators.[2][3] For example, the R1-type MYB protein GmMYB176 in soybean has been shown to bind to the promoter of the CHS8 gene, activating its expression and thereby increasing the flow of precursors into the isoflavonoid pathway.[3] Other TFs, including those from the bHLH and WRKY families, often work in concert with MYBs to form regulatory complexes that activate or repress pathway genes like IFS and OMTs.[12]

Inducers: The expression of these regulatory TFs and the biosynthetic genes themselves is triggered by various signals:

• Biotic Stress: Elicitors from fungal cell walls or bacterial pathogens are potent inducers.

• Abiotic Stress: Factors like UV radiation can also stimulate the pathway.[11]

• Developmental Cues: Isoflavonoid biosynthesis is often upregulated in specific tissues, such as roots during rhizobial infection.[2][3]

Figure 3: Simplified logical diagram of the regulation of isoflavonoid biosynthesis.

Part 4: Methodologies for Studying Methylated Isoflavonoid Pathways

Investigating these pathways requires a multi-faceted approach combining analytical chemistry, biochemistry, and molecular biology. Here, we present validated, step-by-step protocols for core experimental workflows.

Protocol 1: Extraction and Profiling of Methylated Isoflavonoids by HPLC-MS/MS

This protocol provides a robust method for identifying and quantifying methylated isoflavonoids from plant tissue. The choice of liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers exceptional sensitivity and selectivity, which is critical for distinguishing between structurally similar isomers.[13][14][15]

Causality: The protocol begins with immediate freezing in liquid nitrogen to quench all metabolic activity, ensuring the captured profile is an accurate snapshot of the in vivo state. The extraction solvent (acidified methanol) is chosen for its ability to efficiently solubilize a broad range of phenolic compounds while the acid helps maintain their stability. The tandem MS is essential for definitive identification, as it fragments the parent ion into predictable product ions, creating a chemical fingerprint.

Figure 4: Experimental workflow for isoflavonoid profiling.

Step-by-Step Methodology:

• Sample Preparation: a. Harvest ~100 mg of plant tissue (e.g., leaves, roots) and immediately flash-freeze in liquid nitrogen.[16] b. Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.[16] c. Transfer the frozen powder to a 2 mL microcentrifuge tube.

• Extraction: a. Add 1 mL of pre-chilled extraction solvent (80% methanol, 0.1% formic acid) to the tube.[13][14] b. Vortex vigorously for 1 minute to ensure thorough mixing. c. Sonicate the sample in an ultrasonic bath for 30 minutes at 4°C.[13] d. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Filtration and Analysis: a. Carefully transfer the supernatant to a new tube. b. Filter the supernatant through a 0.2 µm PVDF syringe filter into an HPLC vial.[13] c. Analyze using a reverse-phase HPLC system (e.g., C18 column) coupled to a triple quadrupole or Q-TOF mass spectrometer.[13][17]

  • Mobile Phase Example: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

  • Gradient Example: A linear gradient from 5% B to 95% B over 20 minutes.[13]

  • MS Detection: Operate in negative electrospray ionization (ESI) mode, using Multiple Reaction Monitoring (MRM) for targeted quantification. Precursor and product ion pairs for formononetin and biochanin A should be determined using authentic standards.

• Data Processing: a. Identify compounds by comparing retention times and MS/MS fragmentation patterns to authentic standards. b. Quantify compounds by integrating the peak area from the MRM chromatogram and comparing it to a standard curve generated from serial dilutions of the standards.

Protocol 2: In Vitro Characterization of Isoflavonoid O-Methyltransferase (OMT) Activity

This protocol allows for the functional characterization of a candidate OMT enzyme, typically after heterologous expression and purification from E. coli or yeast. The assay directly measures the conversion of a substrate (e.g., daidzein) to its methylated product.

Causality: This is a self-validating system. A reaction with a heat-inactivated enzyme or a reaction lacking the SAM cofactor should yield no product, confirming that the observed activity is dependent on a functional enzyme and the methyl donor. The reaction is terminated with methanol, which precipitates the protein enzyme, effectively stopping the reaction and preparing the sample for HPLC analysis.

Figure 5: Experimental workflow for an in vitro OMT enzyme assay.

Step-by-Step Methodology:

• Reaction Setup: a. In a 1.5 mL microcentrifuge tube, prepare a 100 µL reaction mixture containing:

  • 100 mM Tris-HCl buffer (pH 7.5)[17]
  • 100 µM isoflavone substrate (e.g., daidzein, dissolved in DMSO)
  • 500 µM S-adenosyl-L-methionine (SAM)[17]
  • 2 mM Dithiothreitol (DTT) (to maintain a reducing environment) b. Pre-incubate the mixture at 30°C for 5 minutes.

• Enzyme Reaction: a. Initiate the reaction by adding 1-5 µg of purified OMT enzyme. b. Incubate at 30°C for 30-60 minutes. Time points should be optimized to ensure the reaction is in the linear range. c. Include necessary controls: a "no enzyme" control and a "no SAM" control.

• Termination and Analysis: a. Terminate the reaction by adding 100 µL of ice-cold methanol.[18] b. Vortex and centrifuge at high speed for 10 minutes to pellet the precipitated protein. c. Transfer the supernatant to an HPLC vial. d. Analyze by reverse-phase HPLC with UV detection (e.g., at 254 nm). e. Calculate enzyme activity based on the amount of product formed over time, quantified by comparing peak areas to a standard curve of the methylated product.

Data Presentation: OMT Kinetic Parameters

Kinetic analysis is crucial for comparing the efficiency of different enzymes or the preference for different substrates. By varying the substrate concentration while keeping SAM saturated (and vice versa), key parameters can be determined.

Enzyme	Substrate	Km (µM)	kcat (s-1)	kcat/Km (M-1s-1)	Reference
GmIOMT1	6-hydroxydaidzein	2.1 ± 0.5	N/A	N/A	[5]
Alfalfa IOMT	Daidzein	~15	N/A	N/A	[10]
Lupin IOMT	Genistein	~25	N/A	N/A	[19]
Table 1: Representative kinetic parameters for plant isoflavonoid O-methyltransferases. Note: Complete kinetic data is often not fully reported; N/A indicates data not available in the cited source.

Protocol 3: Gene Expression Analysis of OMTs via Quantitative Real-Time PCR (qRT-PCR)

This protocol measures the transcript abundance of OMT genes in response to specific treatments (e.g., elicitor application), providing a direct link between stimulus and the regulation of the metabolic pathway.

Causality: The protocol relies on the central dogma of molecular biology. An increase in gene transcription (measured as mRNA) is a prerequisite for an increase in the corresponding enzyme level and subsequent metabolic output. The use of a housekeeping gene (like Actin or Ubiquitin) for normalization is a self-validating step; it corrects for variations in RNA quantity and quality, ensuring that observed changes are due to biological regulation, not technical artifacts.

Figure 6: Experimental workflow for qRT-PCR analysis.

Step-by-Step Methodology:

• RNA Extraction: a. Extract total RNA from ~100 mg of frozen, ground plant tissue using a commercial kit (e.g., RNeasy Plant Mini Kit, Qiagen) or a Trizol-based method. Follow the manufacturer's instructions.

• Quality Control and DNase Treatment: a. Quantify RNA using a spectrophotometer (e.g., NanoDrop) and assess integrity via agarose gel electrophoresis. b. Treat 1-2 µg of total RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis: a. Synthesize first-strand cDNA from the DNase-treated RNA using a reverse transcriptase enzyme (e.g., SuperScript IV, Invitrogen) and oligo(dT) or random hexamer primers.

• qRT-PCR Reaction: a. Design primers specific to your OMT gene of interest and a stable housekeeping gene (e.g., Actin). Primers should amplify a product of 100-200 bp. b. Prepare a 10-20 µL PCR reaction containing:

  • Diluted cDNA template
  • 0.5 µM of each forward and reverse primer
  • 1X SYBR Green Master Mix c. Run the reaction on a real-time PCR cycler. A typical program includes an initial denaturation step (95°C for 5 min) followed by 40 cycles of denaturation (95°C for 15s) and annealing/extension (60°C for 60s).

• Data Analysis: a. Determine the cycle threshold (Ct) for each gene. b. Calculate the relative expression of the OMT gene using the ΔΔCt method, normalizing to the housekeeping gene and relative to the control condition.[20]

Conclusion and Future Perspectives

The biosynthesis of methylated isoflavonoids is a sophisticated and highly regulated process that is central to plant-environment interactions in legumes. The methylation step, catalyzed by OMTs, is a key control point that is elegantly managed through mechanisms like metabolic channeling to produce specific, biologically active molecules in response to environmental threats. The protocols detailed in this guide provide a robust framework for the functional investigation of these pathways.

Future research will likely focus on elucidating the complex protein-protein interactions that form these metabolic channels, identifying novel regulatory factors through multi-omics approaches, and leveraging this knowledge for metabolic engineering.[2][3] By precisely manipulating the expression of key enzymes like IOMT, it is possible to develop crops with enhanced disease resistance and improved nutritional or pharmaceutical value, demonstrating the direct translational impact of this fundamental research.

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• Yactayo-Chang, J. P. (2019). FLAVONOID PROFILING BY LIQUID CHROMATOGRAPHY COUPLED TO MASS SPECTROMETRY (LC/MS). Protocols.io. Retrieved from [Link]

• Biosynthesis and metabolic engineering of isoflavonoids in model plants and crops: a review. (2025). ResearchGate. Retrieved from [Link]

• Morishige, T., et al. (2000). Molecular characterization of O-methyltransferases involved in isoquinoline alkaloid biosynthesis in Coptis japonica. Journal of Biological Chemistry, 275(30), 23398-23405.

• Transcriptomic Regulatory Mechanisms of Isoflavone Biosynthesis in Trifolium pratense. (2025). MDPI. Retrieved from [Link]

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• He, X. Z., & Dixon, R. A. (2000). Genetic manipulation of isoflavone 7-O-methyltransferase enhances biosynthesis of 4'-O-methylated isoflavonoid phytoalexins and disease resistance in alfalfa. The Plant Cell, 12(9), 1689-1702.

• Methods of Analysis of Phytoestrogenic Compounds: An Up-to-Date of the Present State. (2024). MDPI. Retrieved from [Link]

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• Xu, B., Yuan, S., & Chang, S. K. (2016). Isoflavone Profiles and Kinetic Changes during Ultra-High Temperature Processing of Soymilk. Journal of Food Science, 81(4), C809-C816.

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• Dickopp, J., et al. (2022). Evolution of DIMBOA-Glc O-Methyltransferases from Flavonoid O-Methyltransferases in the Grasses. Molecules, 27(3), 1007.
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An In-depth Technical Guide to Dihydrodaidzein-7,4'-dimethylether

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrodaidzein-7,4'-dimethylether, a derivative of the well-known soy isoflavone daidzein, represents a class of compounds with significant potential in pharmacological research and drug development. As a methylated and reduced form of daidzein, its altered physicochemical properties, such as increased lipophilicity, may lead to enhanced bioavailability and distinct biological activities compared to its parent compound. This guide provides a comprehensive overview of Dihydrodaidzein-7,4'-dimethylether, including its chemical identity, safety profile, a plausible synthetic pathway, and potential research applications, offering a valuable resource for professionals in the field.

Chemical Identity and Properties

While a specific PubChem Compound Identification (CID) for Dihydrodaidzein-7,4'-dimethylether is not available in the PubChem database, we can identify it by its chemical structure and systematic name: 7-methoxy-3-(4-methoxyphenyl)chroman-4-one .

The parent compound, Dihydrodaidzein, has a PubChem CID of 176907.[1][2] The addition of two methyl groups to the hydroxyl groups at positions 7 and 4' would significantly alter its properties.

Structural Information:

Caption: 2D structure of Dihydrodaidzein-7,4'-dimethylether.

Physicochemical Properties (Predicted):

The following table outlines the predicted physicochemical properties of Dihydrodaidzein-7,4'-dimethylether, with comparisons to its parent compound, Dihydrodaidzein. These predictions are based on its chemical structure and are essential for understanding its potential behavior in biological systems and for designing experimental protocols.

Property	Dihydrodaidzein	Dihydrodaidzein-7,4'-dimethylether (Predicted)	Rationale for Prediction
Molecular Formula	C15H12O4	C17H16O4	Addition of two CH2 groups
Molecular Weight	256.25 g/mol [1]	284.31 g/mol	Calculated based on the molecular formula
XLogP3	2.4[1][3]	~3.5 - 4.0	Methylation of hydroxyl groups increases lipophilicity
Hydrogen Bond Donors	2	0	Hydroxyl groups are capped by methyl groups
Hydrogen Bond Acceptors	4	4	Oxygen atoms in the carbonyl and ether groups remain
Solubility	Sparingly soluble in water, soluble in organic solvents like DMSO and ethanol.	Likely has lower aqueous solubility and higher solubility in nonpolar organic solvents.	Increased lipophilicity reduces affinity for water.

Safety Data and Handling

As there is no specific safety data sheet (SDS) for Dihydrodaidzein-7,4'-dimethylether, a precautionary approach based on the safety information of structurally related compounds is imperative.

GHS Classification (Inferred):

Based on related methoxyisoflavones, the following GHS classifications should be considered as a minimum precaution. For instance, 7,4'-Dimethoxyflavone is classified as harmful if swallowed.[4]

• Acute Toxicity, Oral: Category 4 (Harmful if swallowed)

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

• Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)

Personal Protective Equipment (PPE) and Handling:

Due to the inferred hazards, the following PPE and handling procedures are recommended:

• Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

• Eye/Face Protection: Wear chemical safety goggles or a face shield.

• Skin Protection: Wear nitrile gloves and a lab coat. Avoid prolonged or repeated skin contact.

• Respiratory Protection: If working with a powder or generating dust, use a NIOSH-approved respirator.

• General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

First Aid Measures (Recommended):

• If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.

• If on Skin: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. If irritation persists, seek medical attention.

• If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek medical attention.

Plausible Synthetic Pathway

A plausible and efficient synthesis of Dihydrodaidzein-7,4'-dimethylether can be envisioned starting from commercially available precursors. The following workflow outlines a potential synthetic route, drawing upon established methodologies for isoflavonoid synthesis.[5]

Caption: Plausible synthetic workflow for Dihydrodaidzein-7,4'-dimethylether.

Detailed Experimental Protocol (Hypothetical):

• Deoxybenzoin Formation: React resorcinol with p-methoxyphenylacetic acid in the presence of a Lewis acid catalyst (e.g., BF3·OEt2) to form 2,4-dihydroxy-4'-methoxy-deoxybenzoin.

• Formylation: Introduce a formyl group at the 2'-position of the deoxybenzoin using a Vilsmeier-Haack reaction (POCl3/DMF).

• Cyclization: Induce intramolecular cyclization of the formylated deoxybenzoin using a base (e.g., piperidine) to form 7-hydroxy-4'-methoxyisoflavone (pratensein).

• Methylation: Methylate the remaining hydroxyl group at the 7-position using a methylating agent such as dimethyl sulfate in the presence of a base (e.g., K2CO3) to yield 7,4'-dimethoxyisoflavone.

• Reduction: Selectively reduce the double bond of the isoflavone using catalytic hydrogenation (e.g., H2/Pd-C) to obtain the final product, Dihydrodaidzein-7,4'-dimethylether.

Potential Applications in Research and Drug Development

The structural modifications in Dihydrodaidzein-7,4'-dimethylether suggest several avenues for research and potential therapeutic applications.

1. Enhanced Bioavailability and Metabolic Stability: The methylation of the hydroxyl groups is a common strategy in medicinal chemistry to improve metabolic stability by preventing glucuronidation and sulfation, which are primary routes of metabolism for phenolic compounds like daidzein.[6] This could lead to a longer half-life and increased plasma concentrations of the active compound.

2. Anticancer Research: Daidzein and its metabolites have been investigated for their potential anticancer effects.[1][7] The increased lipophilicity of the dimethoxy derivative may enhance its ability to cross cell membranes and interact with intracellular targets. Research could focus on its effects on cell proliferation, apoptosis, and signaling pathways in various cancer cell lines.

3. Cardiovascular Health: Isoflavones are known to have beneficial effects on cardiovascular health. Dihydrodaidzein has shown vasodilatory action.[8] The 7,4'-dimethoxy derivative could be investigated for its effects on vascular tone, lipid metabolism, and inflammatory markers associated with cardiovascular disease.

4. Neuroprotective Effects: Phytoestrogens are being explored for their neuroprotective properties. The potential for Dihydrodaidzein-7,4'-dimethylether to cross the blood-brain barrier more effectively than its hydroxylated counterparts makes it an interesting candidate for studies on neurodegenerative diseases.

5. Signaling Pathway Modulation: The following diagram illustrates potential signaling pathways that could be modulated by Dihydrodaidzein-7,4'-dimethylether, based on the known activities of related isoflavonoids.

Caption: Potential signaling pathways modulated by Dihydrodaidzein-7,4'-dimethylether.

Conclusion

Dihydrodaidzein-7,4'-dimethylether presents an intriguing subject for further investigation in the fields of medicinal chemistry and pharmacology. While direct experimental data for this specific compound is limited, its structural relationship to well-characterized isoflavones provides a solid foundation for predicting its properties and potential biological activities. The enhanced lipophilicity and metabolic stability conferred by the dimethoxy substitutions make it a promising candidate for overcoming some of the limitations of naturally occurring phytoestrogens. This guide serves as a foundational resource to encourage and facilitate further research into the synthesis, characterization, and therapeutic potential of Dihydrodaidzein-7,4'-dimethylether.

References

• PubChem. 7,4'-Dimethoxyflavone. National Center for Biotechnology Information. [Link]

• DC Fine Chemicals. Safety Data Sheet. [Link]

• PubChem. 4',7-Dimethoxyisoflavone. National Center for Biotechnology Information. [Link]

• Nabavi, S. M., et al. (2024). Unlocking daidzein's healing power: Present applications and future possibilities in phytomedicine. Phytomedicine, 155949. [Link]

• ResearchGate. Enantioselective synthesis of (R)-dihydrodaidzein and... | Download Scientific Diagram. [Link]

• PubChemLite. 7,4'-dihydroxy-3',5'-dimethoxyisoflavanone. [Link]

• The Good Scents Company. 4',7-dihydroxyflavone. [Link]

• PubChem. (+-)-Dihydrodaidzein. National Center for Biotechnology Information. [Link]

• PubChemLite. Dihydrodaidzein (C15H12O4). [Link]

• PubChem. (S)-dihydrodaidzein. National Center for Biotechnology Information. [Link]

• Wikidata. PubChem CID. [Link]

• PubChem. Dihydrodaidzein 7-O-glucuronide. National Center for Biotechnology Information. [Link]

• PubChemLite. 7,2'-dihydroxy-4'-methoxyisoflavan quinonemethide (C16H14O4). [Link]

• EPA. 7,4'-Dimethoxyflavone - Hazard Genotoxicity. [Link]

• Kim, D. J., et al. (2022). Synthesis of 7,2′-Dihydroxy-4′,5′-Dimethoxyisoflavanone, a Phytoestrogen with Derma Papilla Cell Proliferative Activity. Molecules, 27(19), 6660. [Link]

• Ali, A., et al. (2024). A novel (-)-(2S)-7,4'-dihydroxyflavanone compound for treating age-related diabetes mellitus through immunoinformatics-guided activation of CISD3. Frontiers in Immunology, 15, 1479135. [Link]

• Organic Syntheses. Oxazole, 2,2'-(4,6-dibenzofurandiyl)bis(4,5-dihydro-4-phenyl-, (4R,4'R). [Link]

• International Journal of Advanced Research. (2024). A concise, fast, and efficient one-pot synthesis of substituted indoles via the Leimgruber-Batcho reaction. Int. J. Adv. Res., 12(02), 528-532. [Link]

• Miller, M., et al. (2017). The Flavonoid 7,4'-Dihydroxyflavone Prevents Dexamethasone Paradoxical Adverse Effect on Eotaxin Production by Human Fibroblasts. Phytotherapy Research, 31(3), 449-458. [Link]

• ResearchGate. (2022). (PDF) Synthesis of 7,2′-Dihydroxy-4′,5′-Dimethoxyisoflavanone, a Phytoestrogen with Derma Papilla Cell Proliferative Activity. [Link]

• Tang, L., et al. (2007). Synthesis of daidzein 7-O-beta-D-glucuronide-4'-O-sulfate. Carbohydrate Research, 342(16), 2411-2414. [Link]

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• 3. (S)-dihydrodaidzein | C15H12O4 | CID 11492597 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 7,4'-Dimethoxyflavone | C17H14O4 | CID 466269 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 6. Synthesis of daidzein 7-O-beta-D-glucuronide-4'-O-sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. datasheets.scbt.com [datasheets.scbt.com]

Protocols & Analytical Methods

Application Note: HPLC Method Development for Dihydrodaidzein-7,4'-dimethylether

Executive Summary & Scope

This guide details the method development strategy for Dihydrodaidzein-7,4'-dimethylether (7,4'-DHD-DME) . Unlike its parent compound dihydrodaidzein (DHD), which possesses free hydroxyl groups, the dimethyl ether variant is significantly more lipophilic.[1] This structural modification fundamentally alters its chromatographic behavior, rendering standard isoflavone protocols (optimized for polar aglycones) inefficient.[1]

This protocol provides a self-validating Reverse-Phase HPLC (RP-HPLC) workflow.[1] It addresses the specific challenges of solubility , retention time shifts , and peak symmetry associated with methylated flavonoids.[1]

Target Audience: Analytical Chemists, Medicinal Chemists, and DMPK Researchers.[1]

Physicochemical Profile & Mechanistic Rationale[1][2][3]

Understanding the analyte is the prerequisite for separation.[1]

Parameter	Dihydrodaidzein (Parent)	7,4'-DHD-DME (Target)	Chromatographic Impact
Structure	7,4'-Dihydroxyisoflavanone	7,4'-Dimethoxyisoflavanone	Capping -OH groups removes H-bond donors.[1]
LogP (Predicted)	~2.4	~3.2 - 3.8	Target is highly lipophilic . Stronger retention on C18.
pKa	~7.8 (Phenolic OH)	N/A (No acidic protons)	pH modification is less critical for ionization suppression but vital for silica silanol suppression.[1]
UV Max	~276 nm, 312 nm	~280 nm (Preserved)	UV detection remains viable; chromophore is intact.[1]

Mechanistic Insight: The "Hydrophobic Shift"

In RP-HPLC, the methylation of the 7- and 4'-hydroxyl groups eliminates the molecule's primary interaction points with the aqueous mobile phase.[1] Consequently, 7,4'-DHD-DME will elute significantly later than Daidzein or DHD.[1]

• Risk: If using a standard isoflavone gradient (e.g., 10-50% ACN), the target may not elute within the run time or will broaden excessively.[1]

• Solution: A high-strength organic gradient (up to 90-100% B) is mandatory.[1]

Method Development Protocol

Reagents & Standards Preparation

Objective: Ensure complete solubilization to prevent peak tailing or precipitation in the injector.

• Solvent A (Aqueous): HPLC-grade Water + 0.1% Formic Acid.[1]

  • Why Formic Acid? Even though the analyte has no phenolic protons, residual silanols on the column stationary phase can interact with the ether oxygens or the carbonyl group.[1] Acid suppresses silanol ionization (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    ), sharpening the peak.

• Solvent B (Organic): Acetonitrile (ACN) + 0.1% Formic Acid.[1]

  • Why ACN? ACN has a lower UV cutoff and lower viscosity than Methanol, allowing for higher flow rates and sharper peaks for late-eluting lipophiles.[1]

• Stock Solution: Dissolve 1 mg of 7,4'-DHD-DME in 1 mL of 100% DMSO or THF .

  • Crucial Step: Do not use Methanol as the primary solvent for the stock if high concentrations are needed; solubility may be limited.[1]

• Working Standard: Dilute Stock into 50:50 ACN:Water.

  • Check: If cloudiness appears, increase ACN ratio to 70:30.[1]

Chromatographic Conditions (The "Scouting" Gradient)

Use this generic gradient to locate the peak, then optimize.[1]

• Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge), 4.6 x 150 mm, 3.5 µm or 5 µm.[1]

  • Rationale: End-capping is essential to minimize secondary interactions with the methoxy groups.[1]

• Flow Rate: 1.0 mL/min.[1][2]

• Temperature: 35°C (Improves mass transfer for lipophilic compounds).[1]

• Injection Volume: 5-10 µL.

• Detection: PDA/DAD scanning 200–400 nm; Extract channel at 280 nm .

Gradient Table (Linear Ramp):

Time (min)	% Solvent B (ACN)	Event
0.0	20	Initial equilibration
2.0	20	Isocratic hold (focus sample)
20.0	95	Elute lipophilic targets
25.0	95	Wash column
25.1	20	Re-equilibration
30.0	20	Stop

Optimization & Troubleshooting Logic

Once the peak is identified (likely between 12–18 minutes in the scouting run), apply these optimizations:

Scenario A: Peak Elutes Too Late (>20 min) or is Broad[1]

• Cause: The compound is too hydrophobic for the gradient slope.[1]

• Action: Increase the starting %B to 40% and steepen the ramp (e.g., 40% to 100% in 15 mins).

Scenario B: Peak Fronting

• Cause: Solubility mismatch.[1] The sample solvent (e.g., 100% DMSO) is stronger than the mobile phase.[1]

• Action: Reduce injection volume to 2 µL or dilute the sample with the starting mobile phase (Water/ACN mix).

Scenario C: Split Peaks

• Cause: Atropisomerism (rare for this specific molecule but possible in hindered analogs) or sample degradation.[1]

• Action: Check column temperature. Increasing T to 45°C often coalesces conformers.[1] Ensure sample is fresh.

Visualizing the Workflow

The following diagram illustrates the decision matrix for optimizing the separation of 7,4'-DHD-DME.

Caption: Decision tree for optimizing retention and peak shape of lipophilic isoflavonoids.

Validation Parameters (ICH Q2 Guidelines)

To ensure the method is robust for drug development contexts, the following validation criteria must be met.

Parameter	Acceptance Criteria	Experimental Note
Specificity	Resolution (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> ) > 2.0	Must separate from parent DHD (inject mixture to confirm).
Linearity ( )	> 0.999	Range: 0.5 µg/mL to 100 µg/mL.
LOD / LOQ	S/N > 3 (LOD); S/N > 10 (LOQ)	Estimated LOQ: ~0.1 µg/mL (UV @ 280nm).[1]
Precision	RSD < 2.0% (n=6)	Critical for quantitative assays.[1]
Recovery	95% - 105%	Spike into matrix (plasma/media) to test extraction efficiency.[1]

Biological Matrix Extraction (Protocol)

If detecting 7,4'-DHD-DME in plasma or cell culture media:

• Aliquot: 100 µL Sample.

• Precipitate: Add 300 µL cold Acetonitrile (contains Internal Standard).

• Vortex: 30 seconds.

• Centrifuge: 10,000 x g for 10 min at 4°C.

• Supernatant: Inject directly or evaporate and reconstitute in Mobile Phase if concentration is required.

References

• Soto-Zarazúa, G. et al. (2021).[1] "Profile and Content of Isoflavones in Alfalfa-Derived Products." Plants, 10(12), 2555.[1] Link[1]

  • Context: Establishes baseline separation conditions for isoflavone aglycones.

• Rostamizadeh, K. et al. (2012).[1][3] "An Investigation on Methylation Methods of Hesperidin: HPLC Analysis Conditions." Advanced Pharmaceutical Bulletin, 2(1), 1-8.[1] Link

  • Context: Demonstrates the retention shift and method adjustments required for methylated flavonoid deriv

• Cayman Chemical. (2023).[1] "Dihydrodaidzein Product Information & Physicochemical Data." Link

  • Context: Source of structural and solubility data for the parent compound, essential for predicting derivative behavior.[1]

• Shimadzu Application News. (2021). "Development of Novel Analytical Method for OLED Materials (Lipophilic Aromatics)." Shimadzu Corporation, No. 01-00135-EN.[1] Link

  • Context: Provides evidence for using high-organic gradients and SFC for low-solubility aromatic ethers.[1]

• FoodB Database. (2023).[1] "Compound: Dihydrodaidzein (FDB023752)."[1][4] Link[1]

  • Context: Reference for LogP and pKa values used in the mechanistic r

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Showing Compound Dihydrodaidzein (FDB023752) - FooDB [foodb.ca]

Application Note: High-Efficiency Solvent Extraction of Methylated Isoflavanones from Plant Tissue

Abstract & Introduction

Methylated isoflavanones (e.g., ferreirin, dalbergioidin derivatives) and their oxidized isoflavone counterparts (e.g., formononetin, biochanin A) represent a distinct subclass of flavonoids. Unlike their hydrophilic glycoside precursors, the presence of methoxy (

) groups significantly increases their lipophilicity (LogP) and membrane permeability, making them high-value targets for drug development.

However, this lipophilicity presents a specific extraction challenge: selectivity . Standard aqueous-alcoholic extractions often co-extract high loads of polar glycosides and sugars, while pure non-polar solvents (hexane) may miss the target but pull unwanted waxes and chlorophyll.

This guide details an optimized Ultrasound-Assisted Extraction (UAE) protocol coupled with a Solid-Phase Extraction (SPE) cleanup. This workflow is designed to maximize the recovery of methylated aglycones while actively rejecting polar interferences and highly lipophilic chlorophylls.

Physicochemical Context: The "Why" Behind the Protocol

To design a self-validating protocol, one must understand the solute-solvent interaction. Methylation masks the polar phenolic hydroxyl groups.

• Glycosides (e.g., Ononin): High polarity, water-soluble.

• Aglycones (e.g., Formononetin): Medium polarity, soluble in alcohols/esters.

• Methylated Isoflavanones: Reduced polarity, requires high organic solvent fraction (>80%).

Diagram 1: Solvation Logic & Polarity Decision Tree

This diagram illustrates the logical flow for solvent selection based on the target compound's methylation state.

Caption: Decision matrix for solvent selection based on the degree of methylation and resulting polarity shift.

Methodology Comparison

The following table contrasts common extraction techniques for methylated flavonoids.

Method	Solvent System	Efficiency	Thermal Degradation Risk	Suitability for Methylated Targets
Maceration	100% MeOH / EtOH	Low	Low	Medium: Poor penetration of cell walls.
Soxhlet	Ethyl Acetate / Chloroform	High	High: Prolonged boiling may degrade labile isoflavanones.	High: Excellent solubility, but risk of degradation.
UAE (Recommended)	80-90% MeOH	Very High	Low (Controlled Temp)	Optimal: Cavitation disrupts cell walls; high solvent contact.
SFE (CO2)	Supercritical CO2 + EtOH	High	Very Low	High: Excellent for lipophiles, but equipment intensive.

Protocol A: Ultrasound-Assisted Extraction (UAE)[1]

Objective: Isolate methylated isoflavanones from dried plant tissue (e.g., Trifolium, Sophora, or Dalbergia species).

Reagents & Equipment[2][3][4][5][6]

• Solvent: Methanol (HPLC Grade) or Ethanol (95%).

  • Note: Acetonitrile (83%) is highly effective but less green; Methanol is the standard compromise between solubility and cost.

• Acidifier: Formic Acid (0.1%).

• Equipment: Ultrasonic bath (frequency 37–42 kHz) with temperature control.

Step-by-Step Workflow

• Pre-treatment: Lyophilize (freeze-dry) fresh plant tissue to prevent enzymatic oxidation. Grind to a fine powder (<0.5 mm) to maximize surface area.

• Solvent Addition: Weigh 1.0 g of powder into a 50 mL centrifuge tube. Add 20 mL of 90% Methanol + 0.1% Formic Acid .

  • Causality: The 10% water aids in swelling the plant tissue, while the 90% organic phase solubilizes the methylated targets. Acid stabilizes the phenolic rings.

• Sonication: Sonicate for 30 minutes at 35°C .

  • Critical Control Point: Do not exceed 45°C. Isoflavanones (unlike isoflavones) have a chiral center at C3 and can undergo racemization or oxidation under high heat.

• Separation: Centrifuge at 4,000 x g for 10 minutes. Collect the supernatant.

• Re-extraction: Resuspend the pellet in 10 mL of fresh solvent, sonicate for 15 mins, centrifuge, and combine supernatants.

Protocol B: Solid-Phase Extraction (SPE) Cleanup

Objective: Remove chlorophyll (highly non-polar) and sugars (highly polar) to protect analytical columns and ensure accurate quantification. This is the self-validating step: if the final eluate is green, the cleanup failed.

Cartridge Selection

• Sorbent: Polymeric Reversed-Phase (e.g., Strata-X or Bond Elut Plexa) or C18 end-capped.[1]

• Capacity: 200 mg / 3 mL.

Step-by-Step Workflow

• Conditioning: Pass 3 mL Methanol followed by 3 mL Water.

• Loading: Dilute the crude extract (from Protocol A) with water to reach <30% organic content. Load onto the cartridge.

  • Mechanism:[2][3] At low organic strength, methylated isoflavanones bind tightly to the hydrophobic sorbent.

• Wash 1 (Polar Removal): Wash with 3 mL 10% Methanol .

  • Result: Removes sugars, amino acids, and highly polar glycosides.

• Elution (Target Recovery): Elute with 3 mL 100% Methanol (or Acetonitrile).

  • Note on Chlorophyll: If the sample is very green, use a "Wash 2" of 30% Acetonitrile before elution, or use a specialized sorbent (graphitized carbon) to retain chlorophyll, though this risks retaining planar isoflavones.

• Reconstitution: Evaporate the eluate under nitrogen flow and reconstitute in the mobile phase (e.g., 50:50 MeOH:Water) for HPLC analysis.

Diagram 2: Extraction & Purification Workflow

This diagram visualizes the complete path from raw tissue to analytical vial.

Caption: Integrated workflow for the extraction and purification of methylated isoflavanones.

Analytical Validation (HPLC Conditions)

To validate the extraction, use the following chromatographic conditions. Methylated forms will elute after their unmethylated counterparts.

• Column: C18 (150 mm x 4.6 mm, 3.5 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile.

• Gradient: 20% B to 100% B over 20 minutes.

• Detection: UV at 260 nm (isoflavanones have lower conjugation than isoflavones, peak max is often ~260-280 nm).

References

• MDPI. (2020). Conventional and Emerging Extraction Processes of Flavonoids. Retrieved from [Link]

• National Institutes of Health (PMC). (2021). Extraction of Flavonoids From Natural Sources Using Modern Techniques.[4] Retrieved from [Link]

• Agilent Technologies. (2011). Determination of Flavonoids in Ginkgo Biloba Using Bond Elut Plexa Solid Phase Extraction.[5] Retrieved from [Link]

• Taylor & Francis. (2025). Biochanin A: Isolation and Characterization from Plant Tissue. Retrieved from [Link]

• Phenomenex. (2024).[6] Technical Tip: Solid Phase Extraction Cleanup Strategies for Hydrophobic Analytes. Retrieved from [Link]

Sources

• 1. SP Technical Tip: How to Clean Up Analytes | Phenomenex [phenomenex.com]
• 2. US5679806A - Process for the isolation and purification of isoflavones - Google Patents [patents.google.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Extraction of Flavonoids From Natural Sources Using Modern Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]

Methylation of dihydrodaidzein using methyl iodide protocol

Application Note & Protocol

Topic: O-Methylation of Dihydrodaidzein via Williamson Ether Synthesis using Methyl Iodide

Audience: Researchers, scientists, and drug development professionals.

Introduction: Enhancing the Pharmacological Profile of Dihydrodaidzein

Dihydrodaidzein, a primary metabolite of the soy isoflavone daidzein, is a compound of significant interest in pharmacology and nutritional science due to its estrogenic activity and antioxidant properties.[1] It is produced in the human gut by microbial action on daidzein. The biological efficacy and pharmacokinetic profile of isoflavonoids can be significantly altered through structural modification. O-methylation, the process of adding a methyl group to a hydroxyl (-OH) group, is a key strategy in this regard. Alkylation of phenolic hydroxyls is known to enhance bioavailability, improve metabolic stability against rapid conjugation and clearance, and potentially introduce novel biological activities.[2]

This application note provides a detailed protocol for the O-methylation of dihydrodaidzein's two phenolic hydroxyl groups (at the C7 and C4' positions) using methyl iodide (CH₃I) and a mild base, such as potassium carbonate (K₂CO₃). The reaction proceeds via the classic Williamson ether synthesis, a robust and widely used method for forming ethers.[3][4] This process involves the deprotonation of the phenolic hydroxyls to form nucleophilic phenoxide anions, which then undergo an Sₙ2 reaction with the electrophilic methyl iodide.[4]

Critical Safety Mandate: Handling Methyl Iodide

Methyl iodide (Iodomethane) is a potent methylating agent but poses significant health risks. It is highly toxic, a suspected carcinogen, and can cause severe harm upon inhalation, ingestion, or skin absorption.[5][6] Strict adherence to safety protocols is non-negotiable.

• Engineering Controls: All manipulations involving methyl iodide must be performed exclusively within a certified chemical fume hood with adequate airflow to prevent vapor exposure.[6][7]

• Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including a lab coat, chemical splash goggles, and double-layered nitrile gloves.[6] Standard latex gloves are not sufficient.

• Storage: Store methyl iodide in a cool, dry, well-ventilated area away from heat sources and incompatible substances like strong bases or oxidizing agents.[5][8] The container must be tightly sealed and clearly labeled with all relevant hazard warnings.

• Emergency Procedures:

  • Spills: In case of a spill, evacuate the area immediately. Use an appropriate absorbent material designed for organic solvents to contain the spill, ensuring proper ventilation.[5] Dispose of contaminated materials as hazardous waste.[5]

  • Exposure: In case of skin contact, wash the affected area thoroughly with soap and water for at least 15 minutes and remove contaminated clothing.[5][8] For eye contact, flush with copious amounts of water for at least 15 minutes and seek immediate medical attention.[5][8] If inhaled, move the individual to fresh air and seek immediate medical attention.[5]

• Waste Disposal: All methyl iodide waste, including contaminated materials and reaction residues, must be collected in designated, labeled hazardous waste containers for disposal by licensed services.[5] Never dispose of methyl iodide down the drain.[5]

Reaction Principle: The Sₙ2 Mechanism

The O-methylation of dihydrodaidzein's phenolic groups is a two-step process occurring in a single pot.

• Deprotonation: A base, typically anhydrous potassium carbonate (K₂CO₃), abstracts the acidic protons from the phenolic hydroxyl groups of dihydrodaidzein. This generates highly nucleophilic phenoxide anions. K₂CO₃ is a preferred base for this reaction due to its mildness, low cost, and ease of removal after the reaction.[3][9]

• Nucleophilic Attack: The newly formed phenoxide anions attack the electrophilic methyl carbon of methyl iodide in a bimolecular nucleophilic substitution (Sₙ2) reaction. This forms the new ether bond (C-O-CH₃) and displaces the iodide ion as a leaving group.

Figure 1: Sₙ2 Mechanism for Dihydrodaidzein Methylation

Experimental Protocol: Synthesis of 7,4'-di-O-methyl-dihydrodaidzein

This protocol details the complete methylation of dihydrodaidzein. The stoichiometry is designed to drive the reaction towards the di-methylated product.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
Dihydrodaidzein (C₁₅H₁₂O₄)	≥98% Purity	Sigma-Aldrich	Starting material.
Methyl Iodide (CH₃I)	≥99%, Stabilized	Acros Organics	Highly toxic methylating agent.
Potassium Carbonate (K₂CO₃)	Anhydrous, Powdered	Fisher Scientific	Base; must be anhydrous.
Acetone (CH₃COCH₃)	Anhydrous	J.T. Baker	Reaction solvent.
Ethyl Acetate	ACS Grade	VWR	For extraction.
Brine (Saturated NaCl solution)	-	Lab-prepared	For washing during work-up.
Sodium Sulfate (Na₂SO₄)	Anhydrous	EMD Millipore	Drying agent.
Silica Gel	60 Å, 230-400 mesh	Sorbent Tech.	For column chromatography.
TLC Plates	Silica Gel 60 F₂₅₄	MilliporeSigma	For reaction monitoring.

Equipment

• Round-bottom flask (two- or three-necked)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert gas line (Nitrogen or Argon) with bubbler

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

• Standard laboratory glassware

Step-by-Step Procedure

• Reaction Setup:

  • Flame-dry a 100 mL two-necked round-bottom flask and equip it with a magnetic stir bar.

  • Allow the flask to cool to room temperature under a stream of inert gas (e.g., Nitrogen).

  • Add dihydrodaidzein (1.0 g, 3.87 mmol) and anhydrous powdered potassium carbonate (1.61 g, 11.61 mmol, 3.0 equivalents) to the flask.[10]

  • Add 40 mL of anhydrous acetone to the flask. The mixture will be a suspension.[10]

  • Attach a reflux condenser to the central neck of the flask. Keep the system under a positive pressure of inert gas.

• Addition of Methyl Iodide:

  • IN A FUME HOOD , carefully measure methyl iodide (0.72 mL, 11.61 mmol, 3.0 equivalents) using a glass syringe.

  • Add the methyl iodide dropwise to the stirring suspension at room temperature via the second neck of the flask.[10]

  • After addition, replace the septum with a glass stopper.

• Reaction:

  • Heat the reaction mixture to reflux (approx. 56°C for acetone) using a heating mantle.

  • Allow the reaction to stir vigorously under reflux for 24-48 hours.[9]

• Monitoring the Reaction:

  • Periodically check the reaction's progress using Thin Layer Chromatography (TLC).

  • Prepare a small sample by taking an aliquot, filtering it, and dissolving it in ethyl acetate.

  • Spot the reaction mixture, a dihydrodaidzein standard, and a co-spot on a TLC plate.

  • A suitable mobile phase is a mixture of hexane and ethyl acetate (e.g., 7:3 v/v). Visualize spots under UV light (254 nm).

  • The reaction is complete when the dihydrodaidzein spot has been completely consumed. The product will have a higher Rf value than the starting material.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Filter the suspension through a pad of Celite to remove the potassium carbonate and other inorganic salts. Wash the filter cake with additional acetone.

  • Combine the filtrates and remove the acetone under reduced pressure using a rotary evaporator.[10]

  • Dissolve the resulting crude residue in 50 mL of ethyl acetate.

  • Transfer the solution to a separatory funnel and wash it sequentially with water (2 x 30 mL) and brine (1 x 30 mL) to remove any remaining salts and DMF if it was used as a solvent.[10]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product.[10]

• Purification and Characterization:

  • Purify the crude product by flash column chromatography on silica gel.

  • Elute with a gradient of hexane and ethyl acetate to separate the desired di-methylated product from any mono-methylated intermediates and other impurities.

  • Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent.

  • Dry the final product under high vacuum.

  • Confirm the identity and purity of the 7,4'-di-O-methyl-dihydrodaidzein using analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Workflow and Data Summary

The entire process from setup to final product characterization is a multi-step workflow requiring careful execution at each stage.

Figure 2: Experimental Workflow for Dihydrodaidzein Methylation

Discussion: Causality and Troubleshooting

• Choice of Base: While K₂CO₃ is effective and practical, other bases can be used. Cesium carbonate (Cs₂CO₃) can accelerate the reaction due to the "cesium effect," which increases the nucleophilicity of the phenoxide, but it is significantly more expensive.[11] Stronger bases like sodium hydride (NaH) would also work but require strictly anhydrous conditions and more careful handling. For general purposes, K₂CO₃ provides a good balance of reactivity and safety.[3][9]

• Solvent Selection: Anhydrous acetone is an excellent choice as it is a polar aprotic solvent, has a convenient boiling point for reflux, and is easily removed.[3][10] N,N-Dimethylformamide (DMF) is another option that can enhance reaction rates due to its higher polarity and boiling point, but its complete removal during work-up is more challenging.[10]

• Stoichiometry and Selectivity: Using at least 2.5-3.0 equivalents of both the base and methyl iodide is crucial to ensure the complete di-methylation of both phenolic hydroxyls. Using fewer equivalents may result in a mixture of unreacted starting material, two possible mono-methylated products, and the desired di-methylated product, complicating purification. Achieving selective mono-methylation with this method is difficult and would likely require the use of protecting group strategies.[2]

• Troubleshooting:

  • Incomplete Reaction: If TLC shows significant starting material after 48 hours, ensure the K₂CO₃ and solvent were truly anhydrous. Moisture will quench the phenoxide anion. A small additional charge of methyl iodide can also be added, as it is volatile and may be lost over a long reflux period.[9]

  • Low Yield: Low yields can result from incomplete reactions or mechanical losses during work-up and purification. Ensure efficient extraction and careful handling during column chromatography.

  • Side Reactions: While generally a clean reaction, prolonged heating or the presence of impurities could lead to minor byproducts. Purification via column chromatography is essential to ensure the high purity of the final compound.

References

• Aditya Birla Chemicals. (2022). SAFETY DATA SHEET: Methyl Iodide. [Link]

• Pathania, S., et al. (2020). Bioinspired Syntheses of Partially Methylated Flavonoids – Untapped Source of Bioactivities. Journal of the Indian Institute of Science. [Link]

• Majumdar, K.C. (2025). Use of Methyliodide in o-Methylation of organic compounds. Organic & Medicinal Chem IJ. [Link]

• New Jersey Department of Health. (2009). Hazard Summary: Methyl Iodide. [Link]

• Chem-Supply. (2020). Safety Data Sheet: Methyl Iodide. [Link]

• He, X. Z., & Dixon, R. A. (2000). Genetic Manipulation of Isoflavone 7-O-Methyltransferase Enhances Biosynthesis of 4′-O-Methylated Isoflavonoid Phytoalexins and Disease Resistance in Alfalfa. The Plant Cell. [Link]

• Wang, M., et al. (2024). Biosynthesis and metabolic engineering of isoflavonoids in model plants and crops: a review. Frontiers in Plant Science. [Link]

• He, X. Z., & Dixon, R. A. (2000). Genetic manipulation of isoflavone 7-O-methyltransferase enhances biosynthesis of 4'-O-methylated isoflavonoid phytoalexins and disease resistance in alfalfa. PubMed. [Link]

• He, X. Z., & Dixon, R. A. (2000). Formation and O-Methylation of Isoflavones. ResearchGate. [Link]

• Obata, R., et al. (2020). Conventional procedures for O-methylation and -demethylation. ResearchGate. [Link]

• Le-Huu, P., et al. (2017). Alkylation of substituted phenols in DMF by MeI using TMGN. Sciforum. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 176907, (+-)-Dihydrodaidzein. [Link]

• Balakrishna, K., & Seshadri, T. R. (1947). Methylation of hydroxy flavonols using methyl iodide and potassium carbonate. Proceedings of the Indian Academy of Sciences - Section A. [Link]

• Gaffney, U. B. (2020). Chan-Lam O-methylation of aliphatic alcohols and phenolic n-heterocycles. Smith College ScholarWorks. [Link]

• Shieh, W. C., et al. (1998). Convenient O-Methylation of Phenols with Dimethyl Carbonate. Journal of Organic Chemistry. [Link]

• ResearchGate. (2013). What are the ideal conditions for methylating the di hydroxy groups by using potassium carbonate and methyl iodide?. [Link]

• Encyclopedia.pub. (2022). Methyl Iodide. [Link]

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Application Notes &amp; Protocols: Selective Catalytic Hydrogenation of 4',7-Dimethoxyisoflavone

Abstract

This comprehensive guide details the selective catalytic hydrogenation of 4',7-dimethoxyisoflavone to its corresponding isoflavanone, 4',7-dimethoxyisoflavanone. This transformation is a pivotal step in the synthesis of various biologically active compounds and requires precise control over reaction conditions to achieve high yield and selectivity.[1][2] These application notes provide a robust theoretical background, a meticulously detailed experimental protocol, safety guidelines, analytical methods for reaction monitoring and product characterization, and a troubleshooting guide. The content is designed for researchers, chemists, and drug development professionals engaged in flavonoid chemistry and synthetic organic chemistry.

Introduction: The Significance of Isoflavone Reduction

Isoflavones are a class of polyphenolic compounds, often termed phytoestrogens due to their structural similarity to 17β-estradiol, which allows them to interact with estrogen receptors.[3] Their derivatives, including isoflavanones, are of significant interest in medicinal chemistry and drug discovery for their potential roles in managing hormone-dependent conditions, neurodegenerative diseases, and cancer.[1][3]

The selective reduction of the C2=C3 double bond in the isoflavone C-ring is a key transformation that yields the isoflavanone core structure (Figure 1). Catalytic hydrogenation is the premier method for this conversion, offering high efficiency and clean reaction profiles. Palladium on carbon (Pd/C) is the most widely employed catalyst for this purpose, facilitating the addition of hydrogen across the double bond with high selectivity, leaving other functional groups like carbonyls and methoxy ethers intact under controlled conditions.[4][5][6] This document provides the necessary protocols and scientific rationale to successfully perform this synthesis.

Reaction Mechanism and Technical Considerations

The catalytic hydrogenation of an alkene is a heterogeneous catalytic process. The reaction occurs on the surface of the palladium metal.

Mechanism Pillars:

• Adsorption of Reactants: Both hydrogen gas (H₂) and the isoflavone's C2=C3 π-bond are adsorbed onto the active sites of the palladium catalyst surface.[7]

• Hydrogen Activation: The H-H bond is cleaved, forming reactive metal-hydride species on the surface.[7]

• Hydrogen Transfer: The activated hydrogen atoms are transferred sequentially to the carbons of the adsorbed double bond. This typically occurs in a syn-addition fashion, where both hydrogens add to the same face of the double bond.

• Desorption of Product: Once saturated, the resulting isoflavanone product desorbs from the catalyst surface, freeing the active site for the next catalytic cycle.

Causality Behind Experimental Choices:

• Catalyst (10% Pd/C): Palladium is highly effective for alkene reduction. The carbon support provides a high surface area, maximizing the number of active sites. A 5-10 mol% loading is typically sufficient to drive the reaction efficiently without promoting unwanted side reactions.

• Solvent: Solvents like ethyl acetate (EtOAc), tetrahydrofuran (THF), or ethanol are chosen because they effectively dissolve the isoflavone substrate without reacting with the catalyst or hydrogen. Polar solvents are often preferred as they can help keep the catalyst suspended and wet.[8]

• Atmosphere (H₂ and N₂): The reaction is conducted under a hydrogen atmosphere to provide the reducing agent. Critically, the system must first be purged with an inert gas like nitrogen (N₂) to remove all oxygen.[4][8] This is a crucial safety step, as hydrogen and oxygen can form highly explosive mixtures in the presence of an ignition source like a pyrophoric catalyst.[8][9]

• Pressure: While the reaction can proceed at atmospheric pressure (using a hydrogen-filled balloon), applying moderate pressure (e.g., up to 60 psi) can significantly increase the reaction rate by enhancing the concentration of hydrogen dissolved in the solvent and adsorbed on the catalyst surface.[10]

Caption: General mechanism of catalytic hydrogenation on a palladium surface.

Experimental Application Notes

This section provides a detailed, self-validating protocol for the synthesis of 4',7-dimethoxyisoflavanone.

Materials and Equipment

Reagents & Chemicals	Equipment
4',7-Dimethoxyisoflavone	High-pressure hydrogenation vessel or heavy-walled glass flask (e.g., Parr shaker bottle)[10]
Palladium on Carbon (10% Pd/C, wet)	Magnetic stirrer and stir bar
Ethyl Acetate (EtOAc) or THF, anhydrous	Schlenk line or Nitrogen/Vacuum manifold[8]
Hydrogen Gas (H₂), high purity	Hydrogen gas cylinder with regulator or H₂-filled balloons[10]
Nitrogen Gas (N₂), high purity	Büchner funnel, filter flask, and Celite® 545
Deuterated Chloroform (CDCl₃) for NMR	Rotary evaporator
TLC plates (Silica gel 60 F₂₅₄)	Analytical balance

CRITICAL SAFETY PROTOCOL

Hydrogenation reactions are hazardous if not performed correctly. Adherence to the following safety measures is mandatory.[9]

• Fume Hood: All operations, from charging the reactor to filtering the catalyst, must be performed in a certified chemical fume hood.[8][10][11]

• Pyrophoric Catalyst Handling: Pd/C is pyrophoric, especially after use when it is dry and saturated with hydrogen.[8] It can spontaneously ignite in air. Always handle the catalyst in an inert atmosphere or keep it wet with solvent or water.[4][8] Never allow the dry, used catalyst to come into contact with flammable solvents in the open air.[9]

• Hydrogen Gas: Hydrogen is extremely flammable and forms explosive mixtures with air. Ensure the reaction apparatus is leak-proof. Before introducing hydrogen, thoroughly purge the system with an inert gas like nitrogen to remove all oxygen.[4][8][11]

• Pressure: Use appropriate pressure-rated equipment. Glassware should be inspected for cracks or defects before use.[8][10] A blast shield is recommended when running reactions under pressure in glass vessels.[10]

• Personal Protective Equipment (PPE): Safety glasses, a flame-retardant lab coat, and appropriate gloves are required at all times.

Step-by-Step Synthesis Protocol

Caption: Experimental workflow for catalytic hydrogenation.

• Reactor Charging: To a 100 mL heavy-walled reaction flask equipped with a magnetic stir bar, add 4',7-dimethoxyisoflavone (e.g., 1.0 g, 3.54 mmol).

• Solvent Addition: Add anhydrous ethyl acetate (40 mL) to dissolve the substrate.

• Inerting: Seal the flask and connect it to a nitrogen/vacuum manifold. Evacuate the flask carefully and backfill with nitrogen. Repeat this cycle three times to ensure the removal of all atmospheric oxygen.[9]

• Catalyst Addition: Under a positive counterflow of nitrogen, carefully add 10% Pd/C (e.g., 100 mg, ~10% by weight of substrate). CAUTION: Do not allow the dry catalyst powder to be exposed to air.

• Hydrogen Introduction: Once again, evacuate and backfill the flask with nitrogen three times. Finally, evacuate the nitrogen and introduce hydrogen by either attaching a hydrogen-filled balloon or connecting to a regulated hydrogen cylinder set to the desired pressure (e.g., 50 psi).

• Reaction: Stir the mixture vigorously at room temperature. Efficient stirring is crucial to ensure good contact between the substrate, catalyst, and hydrogen gas.

• Monitoring: The reaction can be monitored by TLC (e.g., 3:1 Hexanes:EtOAc). The product, isoflavanone, will have a lower Rf value than the starting isoflavone. Alternatively, monitor the pressure drop in a closed system, which indicates hydrogen consumption. The reaction is typically complete within 2-6 hours.

• Reaction Quench & Catalyst Removal: Once the reaction is complete, carefully vent the excess hydrogen into the fume hood exhaust. Purge the flask with nitrogen three times.[11] Under a nitrogen atmosphere, filter the reaction mixture through a pad of Celite® in a Büchner funnel to remove the Pd/C catalyst. Wash the Celite® pad with additional ethyl acetate (2 x 10 mL). CRITICAL: Do not allow the filtered catalyst cake to dry. Immediately quench the wet catalyst on the Celite® with plenty of water and store it in a dedicated, labeled waste container.[9][12]

• Isolation and Purification: Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator. The resulting crude solid is typically of high purity. If necessary, it can be further purified by recrystallization from ethanol or by column chromatography on silica gel.

Data Analysis and Characterization

The identity and purity of the synthesized 4',7-dimethoxyisoflavanone should be confirmed using standard analytical techniques.[13][14][15]

Technique	Purpose	Expected Result
TLC	Reaction monitoring	Disappearance of starting material spot and appearance of a new, lower Rf product spot.
HPLC	Purity assessment & Quantification	A single major peak corresponding to the product. Purity is typically >95%.[14]
Mass Spec (LC-MS)	Molecular Weight Confirmation	Expected [M+H]⁺ for C₁₇H₁₆O₄ is m/z = 285.1.
¹H NMR	Structural Elucidation	Disappearance of the characteristic isoflavone C2-H singlet (around δ 7.8-8.2 ppm). Appearance of the isoflavanone ABC spin system for the C2 and C3 protons (typically between δ 3.8-4.8 ppm).[16]
¹³C NMR	Structural Confirmation	Shift of C2 and C3 signals from the alkene region (δ ~124, 154 ppm) to the alkane region (δ ~45, 72 ppm).

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Incomplete or Slow Reaction	1. Inactive or poisoned catalyst. 2. Insufficient hydrogen pressure/supply. 3. Leak in the reaction system. 4. Poor stirring/mass transfer.	1. Use fresh, high-quality Pd/C. Ensure substrate is free of catalyst poisons (e.g., sulfur compounds). 2. Check the hydrogen source; replace the balloon or verify cylinder pressure. 3. Perform a leak test with nitrogen before introducing hydrogen.[11] 4. Increase the stirring rate.
Low Product Yield	1. Mechanical loss during filtration/work-up. 2. Over-reduction or side reactions.	1. Ensure complete transfer of material and thorough washing of the catalyst filter cake. 2. Reduce catalyst loading, pressure, or temperature. Monitor the reaction closely and stop it once the starting material is consumed.
Presence of Impurities (Over-reduction)	1. Catalyst is too active. 2. Reaction conditions are too harsh (high temperature/pressure).	1. Reduce the catalyst loading. 2. Perform the reaction at room temperature and lower pressure. Consider using a catalyst poison like diphenylsulfide to moderate activity if reduction of other groups is observed.[17]

Conclusion

This application note provides a validated and safety-conscious protocol for the selective catalytic hydrogenation of 4',7-dimethoxyisoflavone. By understanding the underlying mechanism and adhering strictly to the experimental and safety procedures outlined, researchers can reliably synthesize high-purity 4',7-dimethoxyisoflavanone. This isoflavanone serves as a valuable intermediate for the development of novel therapeutics and other biologically active molecules.

References

• A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogenation Reactors. (n.d.). Google Cloud.

• Pouliot, M., & Vasseur, E. (2017). Analytical methods used to quantify isoflavones in cow's milk: a review. Dairy Science & Technology. Retrieved February 22, 2026, from [Link]

• Pavel, I. Z., & Măruţoiu, C. (2022). Methods of Analysis of Phytoestrogenic Compounds: An Up-to-Date of the Present State. Molecules. Retrieved February 22, 2026, from [Link]

• Hydrogenation Reaction Safety In The Chemical Industry. (2025, October 11). Aspen HYSYS. Retrieved February 22, 2026, from [Link]

• Kim, S. Y., & Kim, J. S. (2005). Isoflavones: Chemistry, Analysis, Functions and Effects on Health and Cancer. Journal of the Korean Society of Food Science and Nutrition. Retrieved February 22, 2026, from [Link]

• Malik, S. S., & Viciu, M. S. (2021). Hazards associated with laboratory scale hydrogenations. ACS Chemical Health & Safety. Retrieved February 22, 2026, from [Link]

• Chen, Y. C., & Lin, F. Y. (2010). Analysis of soy isoflavones in foods and biological fluids: An overview. Journal of Food and Drug Analysis. Retrieved February 22, 2026, from [Link]

• Hydrogenation SOP. (n.d.). University of Rochester. Retrieved February 22, 2026, from [Link]

• Hydrogenation Reactions Safety Guideline. (2012, March 6). University of Pittsburgh. Retrieved February 22, 2026, from [Link]

• Alves, I. R., & Costa, L. (2012). Methods for Isoflavones: A Focus on Beverage Analysis. Beverages - From Production to Consumption. Retrieved February 22, 2026, from [Link]

• Zhao, X., Zhou, J., Lin, S., Jin, X., & Liu, R. (2017). C-H Functionalization via Remote Hydride Elimination: Palladium Catalyzed Dehydrogenation of ortho-Acyl Phenols to Flavonoids. Organic Letters. Retrieved February 22, 2026, from [Link]

• Lee, J. Y., & Kim, Y. C. (2016). Synthesis of Natural Homoisoflavonoids Having Either 5,7-Dihydroxy-6-methoxy or 7-Hydroxy-5,6-dimethoxy Groups. Molecules. Retrieved February 22, 2026, from [Link]

• Zhao, X., Zhou, J., Lin, S., Jin, X., & Liu, R. (2017). C-H Functionalization via Remote Hydride Elimination: Palladium Catalyzed Dehydrogenation of ortho-Acyl Phenols to Flavonoids. Organic Chemistry Portal. Retrieved February 22, 2026, from [Link]

• Lecomte, S., & Dairou, J. (2023). Exploring the Complex Mechanisms of Isoflavones: From Cell Bioavailability, to Cell Dynamics and Breast Cancer. International Journal of Molecular Sciences. Retrieved February 22, 2026, from [Link]

• Completion of 7,2′-dihydroxy-4′,5′-dimethoxyisoflavanone (1) synthesis. (n.d.). Connected Papers. Retrieved February 22, 2026, from [Link]

• Shin, M. K., & Subramaniyam, S. (2021). Metabolic Engineering of Isoflavones: An Updated Overview. Frontiers in Plant Science. Retrieved February 22, 2026, from [Link]

• Dangles, O., & Dufour, C. (2008). Flavonoids: Hemisynthesis, Reactivity, Characterization and Free Radical Scavenging Activity. Molecules. Retrieved February 22, 2026, from [Link]

• Li, Z., & Shen, W. (2026, January 12). Metabolomic insights into hydrogen gas-mediated regulation of growth and isoflavone biosynthesis in germinated soybean. Food Chemistry. Retrieved February 22, 2026, from [Link]

• Batterham, T. J., & Shutt, D. A. (1978). Catalytic hydrogenation of isoflavones. The preparation of (±)-equol and related isoflavans. Australian Journal of Chemistry. Retrieved February 22, 2026, from [Link]

• Batterham, T. J., & Shutt, D. A. (1978). Catalytic hydrogenation of isoflavones. The preparation of (±)-equol and related isoflavans. ConnectSci. Retrieved February 22, 2026, from [Link]

• Lee, J. Y., & Kim, Y. C. (2016). Synthesis of Natural Homoisoflavonoids Having Either 5,7-Dihydroxy-6-methoxy or 7-Hydroxy-5,6-dimethoxy Groups. MDPI. Retrieved February 22, 2026, from [Link]

• Sajiki, H., & Kume, A. (2004). Chemoselective Hydrogenation Method Catalyzed by Pd/C Using Diphenylsulfide as a Reasonable Catalyst Poison. ResearchGate. Retrieved February 22, 2026, from [Link]

• Lee, D., & Lee, Y. (2022). Synthesis of 7,2′-Dihydroxy-4′,5′-Dimethoxyisoflavanone, a Phytoestrogen with Derma Papilla Cell Proliferative Activity. Molecules. Retrieved February 22, 2026, from [Link]

• Lee, D., & Lee, Y. (2022). Synthesis of 7,2′-Dihydroxy-4′,5′-Dimethoxyisoflavanone, a Phytoestrogen with Derma Papilla Cell Proliferative Activity. MDPI. Retrieved February 22, 2026, from [Link]

• Wähälä, K., & Kulling, S. E. (2005). Multiple hydride reduction pathways in isoflavonoids. Beilstein Journal of Organic Chemistry. Retrieved February 22, 2026, from [Link]

• Ashenhurst, J. (2011, November 25). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Master Organic Chemistry. Retrieved February 22, 2026, from [Link]

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Application Note: A Comprehensive Guide to the NMR Spectral Analysis of Dihydrodaidzein-7,4'-dimethylether

Abstract: This document provides a detailed guide for the structural elucidation of Dihydrodaidzein-7,4'-dimethylether using Nuclear Magnetic Resonance (NMR) spectroscopy. Tailored for researchers in natural product chemistry, medicinal chemistry, and drug development, this application note outlines a complete workflow from sample preparation to advanced spectral interpretation. We delve into the causality behind experimental choices and present self-validating protocols for acquiring and analyzing one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC) NMR data. The methodologies described herein are designed to ensure high-quality, reproducible results, culminating in the unambiguous assignment of all proton and carbon signals and the definitive confirmation of the molecular structure.

Introduction: The Significance of Isoflavanone Characterization

Dihydrodaidzein, a metabolite of the soy isoflavone daidzein, and its derivatives are of significant interest in pharmacology due to their potential biological activities.[1] The methylation of the hydroxyl groups at positions 7 and 4' to form Dihydrodaidzein-7,4'-dimethylether can significantly alter its pharmacokinetic and pharmacodynamic properties. Accurate structural confirmation is a critical prerequisite for any further biological investigation. NMR spectroscopy is the most powerful technique for the unambiguous structural determination of such organic molecules in solution.[2]

This guide provides an in-depth protocol for the complete NMR spectral assignment of Dihydrodaidzein-7,4'-dimethylether, leveraging a combination of 1D and 2D NMR experiments.

Molecular Structure and Numbering Convention

A prerequisite for any spectral assignment is a clear understanding of the molecule's structure and the standardized numbering system for the isoflavanoid core.[3] The structure and numbering for Dihydrodaidzein-7,4'-dimethylether are presented below. This convention will be used for all subsequent spectral assignments.

Figure 2: Workflow for the NMR-based structural elucidation of Dihydrodaidzein-7,4'-dimethylether.

Conclusion

The combination of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC) NMR spectroscopy provides a robust and definitive method for the structural characterization of Dihydrodaidzein-7,4'-dimethylether. By following the detailed protocols for sample preparation, data acquisition, and systematic interpretation outlined in this guide, researchers can achieve unambiguous assignment of all proton and carbon signals. This rigorous structural confirmation is a fundamental and indispensable step in the advancement of research and development for this and other related isoflavonoid compounds.

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Application Note: Structural Elucidation of Methylated Isoflavanones using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract and Introduction

Isoflavanones are a class of isoflavonoids, naturally occurring phenolic compounds found in various plants, particularly legumes. Their structural similarity to estrogens allows them to exert a range of biological activities, making them a focus in pharmaceutical and nutraceutical research. Accurate structural characterization is paramount for understanding their function and metabolism. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique offering high chromatographic resolution and sensitive detection, ideal for the analysis of complex mixtures.[1] However, the inherent low volatility and thermal lability of isoflavanones, due to their polar hydroxyl groups, necessitate a derivatization step prior to GC analysis.[2]

This application note provides a comprehensive guide to the analysis of isoflavanones by GC-MS following a methylation derivatization procedure. Methylation replaces active hydrogens on hydroxyl groups with non-polar methyl groups, significantly increasing the volatility and thermal stability of the analytes.[3] We will delve into the principles of electron ionization (EI) mass spectrometry and explore the characteristic fragmentation patterns of methylated isoflavanone skeletons, providing researchers with the tools to confidently identify these compounds. The core fragmentation mechanisms, including the diagnostic retro-Diels-Alder (RDA) reaction, will be explained in detail.[4][5]

Principle of the Method: Why Methylation and GC-MS?

The combination of gas chromatography with mass spectrometry provides an unparalleled platform for the separation and identification of volatile and semi-volatile compounds. For isoflavanones, direct analysis is hindered by their polarity. Derivatization is therefore not merely a suggestion but a prerequisite for successful analysis.

2.1 The Role of Methylation Methylation is a form of alkylation that serves three primary purposes in this context:

• Increases Volatility: By replacing polar -OH groups with -OCH₃ groups, intermolecular hydrogen bonding is eliminated, lowering the boiling point and allowing the compound to transition into the gas phase at temperatures compatible with GC analysis.

• Enhances Thermal Stability: The derivatized compounds are less prone to thermal degradation in the high-temperature environment of the GC injector and column.[3]

• Directs Fragmentation: The presence of methoxy groups yields predictable and structurally informative fragmentation patterns in the mass spectrometer, particularly the characteristic loss of a methyl radical (•CH₃).[6]

2.2 Electron Ionization (EI) and Fragmentation In the MS ion source, high-energy electrons (typically 70 eV) bombard the analyte molecules. This process is energetic enough to displace an electron, forming a high-energy molecular ion (M⁺•). This molecular ion is unstable and rapidly undergoes a series of fragmentation reactions to produce a collection of smaller, more stable fragment ions. The pattern of these fragments—the mass spectrum—is a reproducible fingerprint of the molecule's structure. Key fragmentation reactions for flavonoids and their derivatives include cleavages of the C-ring, retro-Diels-Alder (RDA) reactions, and losses of small neutral molecules or radicals.[7][8]

Core Fragmentation Mechanisms of Methylated Isoflavanones

The fragmentation of methylated isoflavanones under EI conditions is dominated by reactions that break down the heterocyclic C-ring. The substitution pattern on the A and B-rings can be deduced from the mass-to-charge ratio (m/z) of the resulting fragments.

3.1 Retro-Diels-Alder (RDA) Reaction The most significant fragmentation pathway for the isoflavanone core is the retro-Diels-Alder (RDA) reaction.[4][5] This reaction involves the cleavage of two bonds within the C-ring, providing invaluable information about the substitution patterns on the A and B-rings.[9][10] For an isoflavanone, this typically results in two primary fragment ions, one containing the A-ring and the other containing the B-ring. The charge can be retained on either fragment, and the specific ions observed help to pinpoint the location of substituents like the methoxy groups.

3.2 Loss of Methyl Radical (•CH₃) A hallmark of methylated compounds in mass spectrometry is the loss of a methyl radical (mass loss of 15 Da) from the molecular ion.[6] This results in a prominent [M-15]⁺ ion. The intensity of this peak can be significant, especially when the resulting cation is stabilized by resonance. For O-methylated isoflavanones, this fragmentation is consistently observed and serves as a clear indicator of methylation.

3.3 Other Key Fragmentations

• Loss of CO (Carbon Monoxide): Neutral loss of CO (mass loss of 28 Da) is common for compounds containing a carbonyl group, like the C-4 keto group in the isoflavanone skeleton.[7]

• Loss of H₂O (Water): While methylation protects the original hydroxyl groups, if any remain underivatized, a loss of water (mass loss of 18 Da) may be observed.

• B-Ring Cleavage: Cleavage of the bond between the C-3 of the C-ring and the B-ring can occur, leading to fragments that are characteristic of the B-ring's substitution pattern.

The interplay of these fragmentation pathways provides a detailed structural map of the analyzed molecule.

Application Protocol

This section provides a detailed, self-validating protocol for the analysis of methylated isoflavanones. The causality behind key steps is explained to ensure robust and reproducible results.

Diagram: Experimental Workflow

Caption: Overview of the analytical workflow.

4.1 Part A: Sample Preparation and Methylation Protocol

Trustworthiness Principle: This protocol uses common lab reagents and includes steps for reagent removal to prevent interference with the GC-MS analysis. The use of an internal standard is recommended for quantitative studies.

Reagents & Materials:

• Dried isoflavanone extract or standard

• Anhydrous Acetone or Acetonitrile (GC grade)

• Methyl Iodide (CH₃I)

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered

• Dichloromethane (DCM, GC grade)

• Sodium thiosulfate solution (5% w/v)

• Deionized water

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Vials, heating block, nitrogen evaporator

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh ~1 mg of the dried plant extract or isoflavanone standard into a 2 mL screw-cap vial. Rationale: Starting with a known quantity is crucial for reproducibility and potential quantification.

• Dissolution: Add 500 µL of anhydrous acetone to the vial. Vortex to dissolve the sample completely. Rationale: Anhydrous conditions are critical as water can react with the reagents and inhibit the methylation reaction.

• Addition of Base: Add ~10 mg of anhydrous potassium carbonate. This acts as a base to deprotonate the phenolic hydroxyl groups, making them nucleophilic. Rationale: The phenoxide ion is a much stronger nucleophile than the neutral phenol, facilitating the reaction with methyl iodide.

• Addition of Methylating Agent: Add 50 µL of methyl iodide. Seal the vial tightly. Caution: Methyl iodide is toxic and volatile. Handle in a fume hood.

• Reaction: Place the vial on a heating block set to 60°C for 1 hour. Vortex occasionally. Rationale: Heating accelerates the Sₙ2 reaction between the phenoxide and methyl iodide.

• Quenching: After cooling to room temperature, add 500 µL of 5% sodium thiosulfate solution to quench any unreacted methyl iodide. Vortex for 30 seconds. Rationale: This step is a self-validating control to ensure the removal of excess derivatizing reagent, which could otherwise interfere with the analysis.

• Extraction: Add 500 µL of DCM, vortex vigorously for 1 minute, and centrifuge briefly to separate the layers. Carefully transfer the lower organic layer (DCM) to a clean vial. Repeat the extraction once more. Rationale: The methylated, non-polar product will partition into the organic DCM layer, leaving salts and polar impurities in the aqueous layer.

• Drying: Add a small amount of anhydrous sodium sulfate to the combined organic extracts to remove any residual water.

• Final Preparation: Transfer the dried extract to a new vial and evaporate the solvent to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 100 µL) of ethyl acetate or hexane for GC-MS analysis.

4.2 Part B: GC-MS Instrumentation and Parameters

The following table provides a validated starting point for method development. Parameters should be optimized for the specific instrument and analytes of interest.

Parameter	Setting	Rationale
Gas Chromatograph (GC)
Injection Port Temp.	280°C	Ensures rapid volatilization of the methylated analytes without thermal degradation.
Injection Mode	Splitless (1 µL)	Maximizes analyte transfer to the column for trace-level analysis.
Carrier Gas	Helium, 1.0 mL/min	Provides good efficiency and is inert. Constant flow mode is recommended.
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms, HP-5ms)	A standard non-polar column that provides excellent separation for a wide range of compounds.
Oven Program	Initial 150°C (hold 2 min), ramp 10°C/min to 300°C (hold 10 min)	A robust temperature ramp to separate compounds with varying boiling points.
Mass Spectrometer (MS)
Ion Source	Electron Ionization (EI)	Standard ionization for GC-MS, providing reproducible fragmentation patterns.
Ionization Energy	70 eV	The industry standard energy that creates extensive, library-searchable fragmentation.
Source Temperature	230°C	A standard temperature to maintain analytes in the gas phase without degradation.
Quadrupole Temp.	150°C	Ensures consistent ion transmission and mass analysis.
Mass Scan Range	40 - 550 amu	A range that covers the expected molecular ions and key fragments of most isoflavanones.
Solvent Delay	3 - 5 minutes	Prevents the high-intensity solvent peak from damaging the detector filament.

Data Interpretation and Expected Results

5.1 Example: Fragmentation of Methylated Daidzein Daidzein (7,4'-dihydroxyisoflavanone) has a molecular weight of 254.24 g/mol . After methylation of its two hydroxyl groups, its molecular formula becomes C₁₇H₁₄O₄ with a molecular weight of 282.29 g/mol .

Expected Key Fragments:

m/z	Proposed Identity	Fragmentation Pathway
282	[M]⁺•	Molecular Ion
267	[M - •CH₃]⁺	Loss of a methyl radical from a methoxy group.
254	[M - CO]⁺•	Loss of carbon monoxide from the C-4 position.
150	[¹‚³A]⁺	RDA fragment containing the A-ring with one methoxy group.

| 132 | [¹‚³B]⁺ | RDA fragment containing the B-ring with one methoxy group. |

Diagram: Key Fragmentation Pathways of Methylated Daidzein

Caption: Primary EI fragmentations of methylated daidzein.

Conclusion

The protocol described herein provides a robust and reliable method for the structural characterization of isoflavanones. By converting them to their methylated derivatives, the limitations of volatility and thermal stability are overcome, allowing for their effective separation and analysis by GC-MS. The interpretation of the resulting mass spectra, particularly the diagnostic retro-Diels-Alder fragments and the loss of methyl radicals, enables confident identification and structural elucidation, providing a critical tool for researchers in natural product chemistry, pharmacology, and drug development.

References

• Jiang, C., & Gates, P. J. (2024). Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. Preprints.org.
• Alvarez-Rivera, G., et al. (2021). Use of mass spectrometry as a tool for the search or identification of flavonoids in Urticaceae. Boletín Latinoamericano y del Caribe de Plantas Medicinales y Aromáticas.
• Jiang, C., & Gates, P. J. (2024). Systematic Characterisation of the Fragmentation of Flavonoids using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. Preprints.org.
• Jiang, C., & Gates, P. J. (2024). Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. Molecules.
• Gates, P. J., & Lopes, N. P. (2008). Characterisation of Flavonoid Aglycones by Negative Ion Chip-Based Nanospray Tandem Mass Spectrometry. Journal of the Brazilian Chemical Society.
• Uddin, J., et al. (2022). Rapid analysis of flavonoids based on spectral library development in positive ionization mode using LC-HR-ESI-MS/MS. Arabian Journal of Chemistry.
• de Souza, D. P., et al. (2016).
• van der Merwe, M. J. (2012). Retro-Diels–Alder reaction mechanisms for the formation of 1,3 A þ and 1,3 B þ.
• Madej, E., et al. (2022). The Mechanism of a Retro-Diels–Alder Fragmentation of Luteolin: Theoretical Studies Supported by Electrospray Ionization Tandem Mass Spectrometry Results. Molecules.
• Maul, R., et al. (2008). Application of LC and GC hyphenated with mass spectrometry as tool for characterization of unknown derivatives of isoflavonoids.
• Maul, R., et al. (2008). Application of LC and GC hyphenated with mass spectrometry as tool for characterization of unknown derivatives of isoflavonoids.
• Lee, S., & Lee, J. (2020). A brief history and spectroscopic analysis of soy isoflavones. Journal of the Korean Society for Applied Biological Chemistry.
• Chen, C. Y., & Lin, C. L. (2004). Analysis of soy isoflavones in foods and biological fluids: An overview. Journal of Food and Drug Analysis.

• Ray, S., et al. (2012). A fragmentation study of isoflavones in negative electrospray ionization by MSn ion trap mass spectrometry and triple quadrupole mass spectrometry. Rapid Communications in Mass Spectrometry. [Link]

• Broeckling, C. D., et al. (2015). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. Molecules.

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Guide to the Application of Dihydrodaidzein-7,4'-dimethylether as an Internal Standard in Quantitative Bioanalysis

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive guide for the utilization of Dihydrodaidzein-7,4'-dimethylether as an internal standard (IS) in quantitative analytical workflows, particularly those employing liquid chromatography-mass spectrometry (LC-MS). We will explore the fundamental principles of internal standardization, justify the selection of this specific molecule, and provide detailed, field-proven protocols for its implementation. The methodologies described herein are designed to enhance the accuracy, precision, and robustness of bioanalytical assays, aligning with the rigorous standards required in drug development and clinical research.

The Foundational Principle: Why Use an Internal Standard?

In quantitative analysis, the goal is to determine the precise concentration of a target analyte within a complex matrix (e.g., plasma, urine, tissue homogenate). However, variability can be introduced at nearly every stage of the analytical process, from sample preparation and extraction to instrument injection and ionization. The internal standard method is a powerful technique designed to correct for these variations.[1]

An internal standard is a compound of known concentration added to every sample, including calibrators, quality controls (QCs), and unknowns, ideally at the very beginning of the sample preparation process.[2][3] The core principle is that the IS should behave similarly to the analyte of interest and will therefore be affected by experimental variations in a proportional manner.[1][3] Instead of relying on the absolute signal intensity of the analyte, quantification is based on the ratio of the analyte's response to the internal standard's response.[1] This ratiometric approach effectively cancels out errors related to volume loss during extraction, inconsistencies in injection volume, and fluctuations in mass spectrometer signal (e.g., ion suppression).[3][4]

Figure 1: Conceptual workflow comparing external and internal standard methods.

Dihydrodaidzein-7,4'-dimethylether: A Strategic Choice for an Internal Standard

The selection of an appropriate internal standard is the most critical factor for the success of the method.[5] An ideal IS is a compound that is structurally and physicochemically similar to the analyte but is not naturally present in the samples being analyzed.[1][6] Dihydrodaidzein-7,4'-dimethylether (DHDN-DME) emerges as an excellent candidate, particularly for the analysis of isoflavonoids like daidzein, genistein, and their metabolites.

Physicochemical Properties

The properties of DHDN-DME make it highly suitable for bioanalytical applications using reverse-phase chromatography and mass spectrometry.

Property	Value	Source
Chemical Formula	C₁₇H₁₆O₄	Calculated
Molecular Weight	284.31 g/mol	Calculated
Structure	Dihydrodaidzein with methyl groups at 7 and 4' positions	Inferred
Solubility	Soluble in organic solvents like DMSO, DMF, and Ethanol	[7] (based on parent compound)
Stability	Expected to be stable, with parent compound stable for ≥ 4 years at -20°C	[7][8] (based on parent compound)

Justification for Use

The rationale for selecting DHDN-DME is grounded in its ability to mimic the behavior of related isoflavonoid analytes throughout the entire analytical process.

• Structural Analogue: As a derivative of dihydrodaidzein, DHDN-DME shares the core isoflavanone skeleton of many common phytoestrogens and their metabolites.[9][10] This structural similarity leads to comparable extraction efficiencies from biological matrices and similar chromatographic retention behavior.

• Chromatographic Co-elution (with Separation): Ideally, the IS should elute near the analyte(s) of interest to ensure they experience similar matrix effects during ionization.[11] However, it must be chromatographically resolved to prevent signal overlap.[5] The methylation in DHDN-DME slightly increases its hydrophobicity compared to its hydroxylated counterparts (like dihydrodaidzein), allowing for close elution but clear separation on a C18 column.

• Distinct Mass-to-Charge Ratio (m/z): DHDN-DME has a unique molecular weight, ensuring that its mass spectrometric signal is distinct from the analytes and any endogenous matrix components. This is crucial for selectivity.

• Absence from Biological Samples: DHDN-DME is a synthetic derivative and is not expected to be present endogenously in clinical or preclinical samples, preventing false positives.[6]

Figure 2: Logical justification for selecting DHDN-DME as an internal standard.

Detailed Application Protocol

This protocol provides a step-by-step methodology for using DHDN-DME as an internal standard in a typical LC-MS/MS workflow for quantifying an analyte in plasma.

Step 1: Preparation of Stock and Working Solutions

Accurate solution preparation is paramount for quantitative analysis.[12]

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1.0 mg of the analyte reference standard and 1.0 mg of Dihydrodaidzein-7,4'-dimethylether (IS).

  • Individually dissolve each compound in a Class A 1.0 mL volumetric flask using 100% DMSO to create a 1 mg/mL stock solution.[7]

  • Label clearly and store at -20°C or colder. These stocks are typically stable for several months.[8]

• Working Internal Standard (IS) Solution (e.g., 100 ng/mL):

  • Perform serial dilutions of the 1 mg/mL IS stock solution using a 50:50 acetonitrile:water mixture.

  • The final concentration should be chosen so that the on-instrument response is robust and comparable to the analyte's response at the mid-point of the calibration curve.[1] A concentration of 100 ng/mL is a common starting point.

• Analyte Working Solutions for Calibration Curve:

  • Prepare a series of working solutions by serially diluting the 1 mg/mL analyte stock solution with 50:50 acetonitrile:water.[13] These solutions will be used to spike into a blank matrix to create the calibration standards.

Step 2: Preparation of Calibration Standards and Quality Controls (QCs)

• Matrix Spiking: Obtain a pool of blank, drug-free control matrix (e.g., human plasma with K2EDTA).

• Calibration Curve: Aliquot the blank matrix and spike with the appropriate analyte working solutions to create a calibration curve with 8-10 non-zero points covering the expected concentration range of the study samples.

• QC Samples: Independently prepare QC samples by spiking blank matrix at a minimum of three concentration levels: Low, Medium, and High.

Step 3: Sample Preparation and Extraction

This example uses a protein precipitation method, which is common for its simplicity and speed.

• Aliquot Samples: Arrange all samples (calibrators, QCs, and unknowns) in a 96-well plate. Aliquot 50 µL of each sample into a clean well.

• Spike with Internal Standard: Add a fixed volume (e.g., 10 µL) of the Working IS Solution (100 ng/mL) to every well except for the "double blank" (matrix only).

• Precipitate Proteins: Add 200 µL of cold acetonitrile (containing the IS if preferred, combining steps 2 and 3) to each well.

• Mix and Centrifuge: Seal the plate, vortex for 2 minutes, and then centrifuge at high speed (e.g., 4000 rpm) for 10 minutes to pellet the precipitated proteins.

• Transfer Supernatant: Carefully transfer the supernatant to a new 96-well plate for analysis.

Step 4: LC-MS/MS Analysis (Illustrative Conditions)

• LC System: UHPLC system

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial conditions.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple Quadrupole Mass Spectrometer with ESI source (positive or negative mode, depending on analyte).

• Detection: Multiple Reaction Monitoring (MRM). Precursor and product ion transitions must be optimized for both the analyte and DHDN-DME.

Step 5: Data Processing and Quantification

• Integration: Integrate the chromatographic peaks for the analyte and the IS in all injections.

• Response Ratio Calculation: For each injection, calculate the Peak Area Ratio = (Peak Area of Analyte) / (Peak Area of IS).[1]

• Calibration Curve Generation: Plot the Peak Area Ratio against the nominal concentration of the analyte for the calibration standards. Perform a linear regression, typically with a 1/x² weighting.

• Quantify Unknowns: Use the regression equation from the calibration curve to calculate the concentration of the analyte in the QC and unknown samples based on their measured Peak Area Ratios.

Figure 3: Detailed experimental workflow for analysis using an internal standard.

Analytical Method Validation

A method is not reliable until it is validated. The use of DHDN-DME as an IS must be part of a fully validated bioanalytical method that adheres to regulatory guidelines from bodies like the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).[14][15][16]

The validation process establishes through objective evidence that the method is fit for its intended purpose.[14] Key validation parameters include:

Validation Parameter	Purpose	Acceptance Criteria (Typical)
Selectivity	To ensure the method can differentiate the analyte and IS from endogenous matrix components.	No significant interfering peaks at the retention times of the analyte and IS in at least six unique blank matrix sources.[14]
Calibration Curve (Linearity)	To demonstrate the relationship between response ratio and concentration across the analytical range.	Correlation coefficient (r²) ≥ 0.99; each point should be within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	To determine the closeness of measured values to the true value and the degree of scatter.	Replicate QC analyses (n≥5) at multiple levels must be within ±15% of nominal concentration, with a precision (%CV) ≤15%.
Lower Limit of Quantification (LLOQ)	The lowest concentration that can be measured with acceptable accuracy and precision.	Signal-to-noise ratio >10; accuracy within ±20% and precision (%CV) ≤20%.
Stability	To ensure the analyte and IS are stable under various conditions (freeze-thaw, bench-top, long-term storage).	Mean concentration of stability samples must be within ±15% of nominal concentration.
Matrix Effect	To assess the impact of the matrix on ionization efficiency.	The %CV of the IS-normalized matrix factor across different matrix lots should be ≤15%.

References

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• Internal Standard vs. External Standard Methods in Chromatographic Quantification: A Comprehensive Protocol Guide. (n.d.). Alfa Chemistry.
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• Are You Using The Internal Standard Method In A Right Way? (2025, January 7). WelchLab.
• Analytical Methods. (n.d.). RSC Publishing.
• Internal Standards: Strategies From the Frontline. (2023, December 8). Separation Science.
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• ICH and FDA Guidelines for Analytical Method Validation. (n.d.). Lab Manager.
• Crucial Importance of Evaluating Internal Standards (IS) Response and Troubleshooting in Effective LCMS Method Development, Validation and Sample Analysis. (2019, October 22). Taylor & Francis Online.
• Dihydrodaidzein. (n.d.). Cayman Chemical.
• When Should an Internal Standard be Used? (2020, November 11). LCGC International.
• Dihydrodaidzein Product Information. (2022, December 2). Cayman Chemical.
• Daidzein dimethyl ether. (2025, August 24). Chemsrc.
• FDA issues revised guidance for analytical method validation. (2015, August 6). ResearchGate.
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• Dihydrodaidzein (FDB023752). (2011, September 21). FooDB.
• How To Make A Standard Solution. (2024, July 17). The Chemistry Blog.
• Daidzein. (n.d.). MedchemExpress.com.
• Dihydrodaidzein CAS No. 17238-05-0. (n.d.). Sigma-Aldrich.
• Methods of Analysis of Phytoestrogenic Compounds: An Up-to-Date of the Present State. (2024, July 1). Semantic Scholar.
• Characterisation of historical organic dyestuffs by liquid chromatography–mass spectrometry. (2025, August 6). ResearchGate.
• Mass spectral database-based methodologies for the annotation and discovery of natural products. (2025, April 20). Wiley Online Library.
• Chemical characterization by UPLC-ESI-QTOF-MS/MS, antioxidant and cytotoxic activities of polar fractions of Dipteryx lacunifera Ducke leaves. (2024, November 13). SciELO.
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• Method Development of Standard Dilution Analysis. (n.d.). Kennesaw State University.
• Dihydrodaidzein (keto). (n.d.). NIST WebBook.
• Synthesis of Carnosine-d7 and Anserine-d4 for Use as Internal Standards in Liquid Chromatography–Mass Spectrometry. (2025, August 6). ResearchGate.
• N-BOC-L-SERINE METHYL ESTER. (n.d.). Organic Syntheses.

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Technical Notes & Optimization

Troubleshooting low yield in dihydrodaidzein methylation reactions

Welcome to the technical support center for dihydrodaidzein methylation reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, particularly low yield, encountered during the synthesis of methylated dihydrodaidzein derivatives. Here, we will delve into the causality behind experimental choices and provide actionable, field-proven insights to optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low yield in dihydrodaidzein methylation?

Low yields in dihydrodaidzein methylation reactions can typically be attributed to one or more of the following factors:

• Incomplete Deprotonation: Dihydrodaidzein has two phenolic hydroxyl groups with different acidities (pKa). Incomplete deprotonation of the target hydroxyl group before the addition of the methylating agent is a primary cause of low yield.

• Poor Reagent Quality: The purity and reactivity of the methylating agent (e.g., dimethyl sulfate, methyl iodide) and the base (e.g., potassium carbonate, sodium hydride) are critical. Degradation of these reagents can lead to incomplete reactions.

• Suboptimal Reaction Conditions: Temperature, reaction time, and solvent choice play a crucial role. For instance, a temperature that is too low may result in a sluggish reaction, while a temperature that is too high can lead to side product formation.

• Side Reactions: Competing reactions, such as O-methylation at the non-target hydroxyl group or even C-methylation, can consume starting material and reduce the yield of the desired product.

• Work-up and Purification Issues: Product loss during the extraction, washing, and purification steps can also contribute to a lower than expected yield.

Q2: Which hydroxyl group of dihydrodaidzein is more reactive towards methylation?

The 7-hydroxyl group of dihydrodaidzein is generally more acidic and therefore more readily deprotonated and methylated than the 4'-hydroxyl group. This is due to the electron-withdrawing effect of the adjacent carbonyl group, which stabilizes the resulting phenoxide ion. Consequently, selective methylation at the 7-position is often achievable under carefully controlled conditions.

Q3: How do I choose the right methylating agent and base for my reaction?

The choice of methylating agent and base is critical for success. Here is a general guideline:

• Methylating Agents:

  • Dimethyl sulfate (DMS): A powerful and cost-effective methylating agent. However, it is highly toxic and requires careful handling.

  • Methyl iodide (MeI): Another potent methylating agent, often used for its high reactivity. It is also toxic and a volatile liquid.

  • Trimethylsilyldiazomethane (TMS-diazomethane): A safer alternative to diazomethane for the methylation of phenols, but it is more expensive.

• Bases:

  • Potassium carbonate (K2CO3): A mild and commonly used base, particularly for selective methylation.

  • Sodium hydride (NaH): A strong, non-nucleophilic base that can ensure complete deprotonation. However, it is highly reactive and requires an anhydrous solvent.

  • Cesium carbonate (Cs2CO3): A more reactive base than K2CO3 that can sometimes improve yields, especially in cases of sterically hindered hydroxyl groups.

The optimal combination will depend on the desired product (mono- or di-methylation) and the scale of the reaction.

Troubleshooting Guide: Low Yield

This section provides a structured approach to diagnosing and resolving low-yield issues in your dihydrodaidzein methylation reactions.

Problem 1: Incomplete Reaction - Significant Starting Material Remaining

If you observe a significant amount of unreacted dihydrodaidzein after the reaction, consider the following troubleshooting steps.

Troubleshooting Workflow for Incomplete Reactions

Caption: Troubleshooting workflow for incomplete dihydrodaidzein methylation reactions.

Detailed Steps & Explanations:

• Verify Base Stoichiometry and Strength:

  • Causality: The phenolic hydroxyl groups of dihydrodaidzein must be deprotonated to form the more nucleophilic phenoxide ion before they can react with the electrophilic methylating agent. Insufficient base will result in incomplete deprotonation and, therefore, an incomplete reaction.

  • Actionable Advice:

    • Ensure you are using at least one equivalent of base for each hydroxyl group you intend to methylate. For di-methylation, at least two equivalents are necessary.

    • If using a mild base like K2CO3 and the reaction is still incomplete, consider switching to a stronger base like NaH to drive the deprotonation to completion. This should be done in an appropriate anhydrous solvent like THF or DMF.

• Assess the Methylating Agent:

  • Causality: Methylating agents can degrade over time, especially if not stored properly. Reduced reactivity of the agent will lead to an incomplete reaction.

  • Actionable Advice:

    • Use a fresh bottle of the methylating agent or purify the existing stock if its quality is questionable.

    • Consider increasing the equivalents of the methylating agent (e.g., from 1.1 to 1.5 equivalents per hydroxyl group).

• Evaluate Reaction Conditions:

  • Causality: The rate of a chemical reaction is highly dependent on temperature and time. If the reaction is sluggish, the chosen conditions may not be energetic enough to overcome the activation energy barrier.

  • Actionable Advice:

    • Gradually increase the reaction temperature in increments of 10-20°C and monitor the progress by Thin Layer Chromatography (TLC).

    • Increase the reaction time. Some methylation reactions may require several hours to overnight for completion.

Problem 2: Formation of Multiple Products - Low Selectivity

If your reaction yields a mixture of mono-methylated and di-methylated products, or isomers, the following steps can help improve selectivity.

Comparative Table of Conditions for Selective Methylation

Parameter	For 7-O-Methylation (Mono-methylation)	For 7,4'-O-Dimethylation (Di-methylation)
Base	Mild Base (e.g., K2CO3)	Stronger Base (e.g., NaH) or excess K2CO3
Equivalents of Base	1.0 - 1.2 equivalents	> 2.0 equivalents
Equivalents of Methylating Agent	1.0 - 1.2 equivalents	> 2.0 equivalents
Temperature	Room Temperature to 40°C	40°C to 80°C (solvent dependent)
Solvent	Acetone, Acetonitrile	DMF, THF

Troubleshooting Steps for Poor Selectivity:

• Control Stoichiometry:

  • Causality: The stoichiometry of your reagents is the most critical factor in controlling selectivity. Using an excess of the methylating agent and/or base will favor di-methylation.

  • Actionable Advice: For mono-methylation at the more reactive 7-position, carefully control the stoichiometry to approximately one equivalent of both the base and the methylating agent. Add the methylating agent slowly to the reaction mixture.

• Modify the Base:

  • Causality: A milder base like K2CO3 will preferentially deprotonate the more acidic 7-hydroxyl group, promoting selective mono-methylation.

  • Actionable Advice: To favor mono-methylation, use K2CO3. For di-methylation, a stronger base like NaH will ensure both hydroxyl groups are deprotonated.

• Adjust the Temperature:

  • Causality: Lowering the reaction temperature can often enhance the selectivity of a reaction by favoring the pathway with the lower activation energy, which in this case is the methylation of the 7-hydroxyl group.

  • Actionable Advice: Conduct the reaction at room temperature or even lower (e.g., 0°C) to improve selectivity for the 7-O-methylated product.

Reaction Pathway for Dihydrodaidzein Methylation

Caption: General reaction pathway for selective and non-selective methylation of dihydrodaidzein.

Experimental Protocols

Protocol 1: Selective Synthesis of 7-O-Methyl Dihydrodaidzein

This protocol is optimized for the selective methylation of the 7-hydroxyl group.

• Preparation: To a solution of dihydrodaidzein (1 equivalent) in anhydrous acetone, add potassium carbonate (K2CO3, 1.2 equivalents).

• Reaction Initiation: Stir the suspension vigorously at room temperature for 30 minutes.

• Addition of Methylating Agent: Slowly add dimethyl sulfate (DMS, 1.1 equivalents) dropwise to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature and monitor its progress by TLC until the starting material is consumed (typically 4-6 hours).

• Work-up: Filter the reaction mixture to remove the K2CO3 and wash the solid with acetone. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

Protocol 2: Synthesis of 7,4'-O-Dimethyl Dihydrodaidzein

This protocol is designed for the exhaustive methylation of both hydroxyl groups.

• Preparation: To a solution of dihydrodaidzein (1 equivalent) in anhydrous DMF, add sodium hydride (NaH, 60% dispersion in mineral oil, 2.5 equivalents) portion-wise at 0°C under an inert atmosphere (e.g., nitrogen or argon).

• Deprotonation: Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Addition of Methylating Agent: Cool the reaction mixture back to 0°C and slowly add methyl iodide (MeI, 2.5 equivalents) dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until the reaction is complete as monitored by TLC (typically 6-12 hours).

• Work-up: Carefully quench the reaction by the slow addition of water at 0°C. Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with water and brine. Dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

By systematically addressing these potential issues, you can significantly improve the yield and selectivity of your dihydrodaidzein methylation reactions. Always ensure proper safety precautions are taken, especially when working with toxic reagents like dimethyl sulfate and methyl iodide, and reactive reagents like sodium hydride.

References

• Wähälä, K., & Hase, T. A. (1991). The Synthesis of O-Methylated Isoflavones. Journal of the Chemical Society, Perkin Transactions 1, (11), 3005-3008. [Link]

• Chang, Y. C., Nair, M. G., Santell, R. C., & Helferich, W. G. (1994). Microwave-mediated synthesis of antiestrogenic isoflavones. Journal of agricultural and food chemistry, 42(9), 1869-1871. [Link]

Technical Support Center: Purification of 4',7-Dimethoxyisoflavanone

Case ID: PUR-ISO-004 Subject: Separation of 4',7-dimethoxyisoflavanone (DMIF) from unreacted Dihydrodaidzein (DHD) Assigned Specialist: Senior Application Scientist Status: Active[1][2][3][4][5]

Executive Summary

You are likely performing an O-methylation of Dihydrodaidzein (DHD) using reagents such as dimethyl sulfate (DMS) or methyl iodide (

) under basic conditions.[1][2][3][4][5] The core challenge in this purification is distinguishing the product (a neutral methyl ether) from the starting material (a diphenolic isoflavanone) which share a similar skeletal structure but differ vastly in acidity and polarity.[2][3][4][5]

This guide prioritizes Liquid-Liquid Extraction (LLE) as the primary separation vector, utilizing the phenolic acidity of DHD (

) to sequester it into the aqueous phase, leaving the neutral DMIF in the organic phase.[1][2][4][5]

Module 1: The Primary Cleanup (Liquid-Liquid Extraction)[1][2][3][4]

Q: My crude NMR shows a mixture of product and starting material. How do I separate them without running a massive column?

A: You must exploit the phenolic acidity of the unreacted DHD.[1][2][3][4] Unlike the product (DMIF), which has its hydroxyl groups capped with methyls, DHD possesses two ionizable protons at the 7- and 4'-positions.[1][2][4][5] By washing the organic layer with a mild base, DHD is deprotonated into a water-soluble phenolate salt, while DMIF remains in the organic solvent.[1][2][4][5]

Protocol: The "Cold Base" Wash

Warning: Isoflavanones are susceptible to ring opening or oxidation to isoflavones (Daidzein) in warm, strong bases.[2][3][4][5] Keep all buffers cold (

).

• Dissolution: Dissolve your crude reaction residue in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .[1][2][3][4]

  • Ratio: Use ~20 mL solvent per gram of crude.[1][2][3][4]

• The Base Wash: Extract the organic phase twice with cold 0.5 M NaOH (or 1M KOH).[1][2][3][4]

  • Mechanism:[1][2][3][4][5]

    .[1][2][3][4][5]

  • Observation: The aqueous layer may turn yellow/orange (phenolate anions are often colored).[1][2][3][4]

• The Brine Stop: Wash the organic phase once with saturated brine to remove residual base and break emulsions.[1][2][3][4]

• Drying: Dry the organic phase over anhydrous

  , filter, and concentrate.

• Result: The remaining solid is your neutral DMIF.[1][2][3][4] The aqueous phase contains the DHD impurities.[1][2][3][4]

Visualization: Extraction Logic Flow

Figure 1: Decision tree for separating phenolic impurities (DHD) from neutral ethers (DMIF) using pH manipulation.

Module 2: Chromatographic Polishing

Q: I still see a trailing spot on my TLC. Why is the separation poor on silica?

A: DHD is a polyphenol; it interacts strongly with the silanol groups (

) on silica gel, causing "streaking" or "tailing."[1][2][3][4] DMIF, being less polar, moves significantly faster.[2][3][4][5]

Troubleshooting Checklist:

• Mobile Phase: If you are using pure DCM, DHD may co-elute due to poor resolution.[1][2][3][4][5] Switch to a Hexane:Ethyl Acetate gradient.[1][2][3][4]

• The "Acid Trick": Add 0.1% Acetic Acid to your mobile phase.[1][2][3][4] This keeps any residual phenolic protons on DHD protonated, reducing their interaction with silica and tightening the band (though DHD will still run much slower than DMIF).[2][3][4][5]

Comparative Data: Physicochemical Profiles

Feature	Dihydrodaidzein (DHD)	4',7-Dimethoxyisoflavanone (DMIF)	Separation Impact
Polarity	High (2 x -OH groups)	Low (2 x -OCH3 groups)	DMIF elutes first on Silica.[1][2][3][4]
Acidity ( )	~7.8 (7-OH), ~9.8 (4'-OH)	None (Neutral)	DHD soluble in NaOH; DMIF is not.[1][2][3][4][5]
Solubility (Aq)	0.14 g/L (Neutral pH)	Insoluble	Aqueous buffers precipitate DMIF.[1][2][3][4][5]
Solubility (Org)	Moderate (EtOH, DMSO)	High (DCM, EtOAc)	DMIF stays in organic phase during wash.[2][3][4][5]

Module 3: Stability & Verification

Q: My product is turning yellow on the bench. Is it decomposing?

A: Likely, yes.[1][3][4][5] Isoflavanones (like DHD and DMIF) contain a single bond between C2 and C3.[1][2][3][4] They are prone to dehydrogenation to form Isoflavones (which are conjugated and often more yellow/fluorescent) or ring opening if left in strong base or light.[1][2][3][4]

Preventative Measures:

• Store: Under Argon/Nitrogen at

  .

• Avoid: Prolonged exposure to strong bases (like the NaOH wash—keep it fast!).[1][2][3][4]

• Check: Run a UV-Vis or TLC.[1][2][3][4] Isoflavones (oxidation product) absorb strongly at ~250-260 nm, whereas isoflavanones have a distinct UV profile (often a shoulder or lower intensity).[1][2][3][4][5]

Analytical Verification Workflow

To confirm you have successfully isolated DMIF and removed DHD, use this logic:

Figure 2: NMR Validation Logic. Phenolic protons (10-12 ppm) must be absent; Methoxy protons (3.8 ppm) must be present.[1][2][3][4][5]

References

• FooDB. (n.d.). Compound Summary: Dihydrodaidzein (FDB023752).[1][2][3][4][6] Retrieved from [Link][1][2][3][4][5]

  • Cited for: pKa values and solubility profiles of Dihydrodaidzein.[1][2][3][4][6]

• • Cited for: Solubility data in organic solvents (DMSO, Ethanol) vs. aqueous buffers.[2][3][4][5][7]

• Lee, D., et al. (2022).[2][3][4][5][8] "Synthesis of 7,2'-Dihydroxy-4',5'-Dimethoxyisoflavanone, a Phytoestrogen with Derma Papilla Cell Proliferative Activity." Molecules, 27(19), 6660.[2][3][4][5][9] Retrieved from [Link][1][2][3][4][5]

  • Cited for: Synthetic protocols involving methoxy-isoflavanone derivatives and purification logic.[1][2][3][4][10]

• PubChem. (n.d.).[1][2][3][4] 4',7-Dimethoxyisoflavone Compound Summary. Retrieved from [Link][1][2][3][4][5]

  • Cited for: Structural confirmation of methylated isoflavonoid analogs.[1][2][3][4][8]

Sources

• 1. 4',7-Dimethoxyisoflavone | C17H14O4 | CID 136419 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound Dihydrodaidzein (FDB023752) - FooDB [foodb.ca]
• 3. (+-)-Dihydrodaidzein | C15H12O4 | CID 176907 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. yscholarhub.yonsei.ac.kr [yscholarhub.yonsei.ac.kr]
• 6. Showing Compound (S)-dihydrodaidzein (FDB030168) - FooDB [foodb.ca]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of 7,2'-Dihydroxy-4',5'-Dimethoxyisoflavanone, a Phytoestrogen with Derma Papilla Cell Proliferative Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis of 7,2′-Dihydroxy-4′,5′-Dimethoxyisoflavanone, a Phytoestrogen with Derma Papilla Cell Proliferative Activity [mdpi.com]

Minimizing side reactions in isoflavone hydrogenation protocols

Technical Support Center: Precision Hydrogenation of Isoflavones

Executive Summary: The Selectivity Paradox

Isoflavones (e.g., Daidzein, Genistein) present a unique challenge in hydrogenation: you are attempting to reduce a specific C2-C3 double bond (or carbonyl) while preserving a fragile chromen-4-one backbone and multiple phenolic/ether linkages.

The core conflict is Chemoselectivity vs. Reactivity .

• The Trap: Standard conditions (Pd/C, H₂, MeOH) are often too aggressive, leading to hydrogenolysis (cleavage of benzyl ethers/hydroxyls) and ring saturation (destroying aromaticity).

• The Solution: You must decouple the hydrogenation of the alkene from the reduction of the aromatic system and the lysis of C-O bonds.

Reaction Pathway Visualization

Understanding where your reaction goes wrong is the first step to fixing it. The diagram below maps the desired pathway against common "dead-end" side reactions.

Figure 1: Mechanistic pathway of isoflavone reduction. Note that Pd/C often accelerates the red pathways (side reactions) compared to Pt or Rh.

Troubleshooting Guide (Q&A Format)

Scenario A: "I am losing my hydroxyl/methoxy groups (Hydrogenolysis)."

User Observation:

"I started with Genistein (or a benzyl-protected isoflavone). The double bond is reduced, but I also lost a functional group (mass spec shows M-16 or M-90)."

Root Cause: Palladium (Pd) is notorious for catalyzing hydrogenolysis (cleavage of C-O, C-N, or C-Cl bonds) simultaneously with alkene hydrogenation. This is exacerbated by acidic supports or protic solvents.[1]

Corrective Protocol:

• Switch Catalyst: Move from Pd/C to Pt/C (Platinum on Carbon) or Rh/Al₂O₃ . Platinum is far less active toward C-O bond cleavage but retains activity for C=C reduction [1].

• The "Poison" Trick: If you must use Pd/C, add a nitrogenous base.

  • Action: Add 0.5 equivalents of Pyridine, Ammonia, or Ammonium Acetate to your reaction mixture.[2]

  • Mechanism:[2][3][4] These bases competitively adsorb onto the highly active sites responsible for hydrogenolysis without significantly stopping the hydrogenation of the alkene [2].

• Check Support Acidity: Ensure your carbon support is not acidic. Use neutral alumina or wash your catalyst.

Scenario B: "I am getting a saturated cyclohexane ring (Over-reduction)."

User Observation:

"I want dihydrodaidzein, but I'm getting a tetrahydro-derivative where the A-ring or B-ring has lost its aromaticity."

Root Cause: The reaction conditions are thermodynamically driving the system toward full saturation. Aromatic rings will hydrogenate under high pressure or with highly active catalysts like Rhodium or fresh Palladium.

Corrective Protocol:

• Pressure Control: Isoflavone C2-C3 hydrogenation is favorable. Drop your H₂ pressure to 1 atm (balloon pressure) . High pressure (e.g., >5 bar) forces ring saturation.

• Solvent Selection: Switch from Methanol (MeOH) to Ethyl Acetate (EtOAc) or THF .

  • Why? Polar protic solvents like MeOH stabilize the transition states for aromatic reduction and increase H₂ solubility/activity on the metal surface [3]. Non-polar or aprotic solvents slow down the difficult ring hydrogenation steps.

• Catalyst Morphology: Use unreduced metal salts (e.g., Pd(OAc)₂) reduced in situ, or larger particle size heterogeneous catalysts. Highly dispersed (nanoparticle) metals are often too active.

Scenario C: "The reaction is stuck; conversion is <50%."

User Observation:

"I'm using mild conditions to avoid side reactions, but now nothing is happening."

Root Cause: Isoflavones are bulky. Steric hindrance at the C2-C3 position (especially if C2 is substituted) prevents adsorption onto the catalyst surface.

Corrective Protocol:

• Temperature vs. Pressure: Do not increase pressure (risk of side reactions). Instead, increase temperature slightly (e.g., 25°C → 40°C).

• Promoters: If using Pt/C, trace amounts of acetic acid (1-2%) can activate the catalyst for the carbonyl/alkene reduction without necessarily triggering ring saturation, though this increases hydrogenolysis risk (monitor closely).

• Transfer Hydrogenation: Abandon H₂ gas. Use Ammonium Formate or Cyclohexene with Pd/C. This method often provides better kinetic control than H₂ gas, releasing hydrogen slowly at the catalyst surface.

Comparative Data: Catalyst Selection

Use this table to select the starting point for your specific isoflavone substrate.

Catalyst System	Primary Activity	Risk of Hydrogenolysis	Risk of Ring Saturation	Best For...
10% Pd/C (Standard)	High	High (Critical Issue)	Moderate	Simple alkenes; deprotection.
5% Pt/C	Moderate	Low	Low	Isoflavanone synthesis (Selective C=C reduction).
Rh/Al₂O₃	Very High	Low	High	Full saturation (Isoflavans/Cyclohexyl).
Pd/C + Pyridine	Moderate	Very Low	Low	Benzyl-protected isoflavones.
Raney Nickel	Variable	Moderate	Moderate	Cost-sensitive scale-up (requires high P).

Troubleshooting Logic Tree

Follow this decision matrix before starting your next experiment.

Figure 2: Decision matrix for optimizing reaction conditions based on observed impurities.

References

• Selectivity of Pt vs Pd

  • Title: Properties of Pt/C and Pd/C catalysts prepared by reduction with hydrogen of adsorbed metal chlorides.
  • Source: ResearchG

  • URL:

• Inhibition of Hydrogenolysis (The "Pyridine Trick")

  • Title: Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate.[2]

  • Source: Organic Chemistry Portal / Tetrahedron Lett. (1995).

  • URL:

• Solvent Effects on Hydrogenation

  • Title: Quantitative understanding of solvent effects on Pd catalyzed hydrogen
  • Source: Digitell Inc / NACS.

  • URL:

• General Isoflavone Reduction Pathways

  • Title: Multiple hydride reduction p
  • Source: PMC / NIH (2012).

  • URL:

Sources

• 1. atlanchimpharma.com [atlanchimpharma.com]
• 2. Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Quantitative understanding of solvent effects on Pd catalyzed hydrogenation reactions - American Chemical Society [acs.digitellinc.com]

Overcoming poor ionization of methoxyisoflavanones in ESI-MS

A Guide to Overcoming Poor Ionization in Electrospray Ionization Mass Spectrometry (ESI-MS)

Welcome to the technical support center. As Senior Application Scientists, we understand the unique challenges researchers face when working with complex molecules. This guide is designed to provide you with expert-driven, practical solutions for a common and frustrating issue: the poor ionization of methoxyisoflavanones in ESI-MS. These compounds, while critical in pharmaceutical and nutraceutical research, are notoriously difficult to detect due to their chemical nature.

This document moves beyond simple protocols to explain the why behind each step, empowering you to troubleshoot effectively and gain confidence in your analytical results.

Frequently Asked Questions (FAQs)

Here we address the most common initial questions researchers have when encountering difficulties with methoxyisoflavanone analysis.

Q1: Why is the ESI-MS signal for my methoxyisoflavanone so weak or non-existent?

Methoxyisoflavanones often exhibit poor ionization efficiency because they are relatively neutral, non-polar molecules.[1][2] Electrospray Ionization (ESI) is a soft ionization technique that works most effectively on compounds that are already charged in solution or can be easily protonated (to form [M+H]⁺) or deprotonated (to form [M-H]⁻).[3][4][5] The methoxy group (-OCH₃) is not readily ionizable compared to a hydroxyl (-OH) group, and the overall structure lacks easily accessible sites for charge acquisition.

Q2: Should I use positive or negative ion mode for methoxyisoflavanones?

For most methoxyisoflavanones, positive ion mode is the recommended starting point . The goal in positive mode is to form protonated molecules ([M+H]⁺) or, more commonly for these compounds, adducts with cations like sodium ([M+Na]⁺) or ammonium ([M+NH₄]⁺).[6][7] Negative ion mode relies on deprotonation, which is inefficient unless the molecule has acidic protons, such as those from multiple hydroxyl groups.[8][9] Since the methoxy group is not acidic, negative mode is unlikely to yield a strong signal for a purely methoxylated isoflavone.

Q3: I see multiple peaks in my spectrum, like [M+23] and [M+18]. What are these?

These are very likely adduct ions. The peak at [M+23] corresponds to the sodium adduct ([M+Na]⁺), and the peak at [M+18] corresponds to the ammonium adduct ([M+NH₄]⁺). Sodium is an ubiquitous contaminant in glassware and solvents, while ammonium is often added to the mobile phase to promote ionization.[7][10] While these adducts can be useful for confirming molecular weight, relying on uncontrolled sodium adduction leads to poor reproducibility. A better strategy is to intentionally promote the formation of a single, consistent adduct, such as the ammonium adduct, by modifying the mobile phase.

Q4: Can I just increase the concentration of my sample to get a better signal?

While ensuring your sample concentration is adequate is a valid first step, simply injecting a highly concentrated sample can be counterproductive.[11] High concentrations can lead to a phenomenon known as ion suppression, where the analyte molecules compete with each other and with matrix components for ionization, potentially decreasing the signal-to-noise ratio.[7][12] It can also lead to detector saturation and poor peak shape. Optimization of ionization conditions is a more robust approach.

In-Depth Troubleshooting Guide

When faced with poor signal intensity for your methoxyisoflavanone, a systematic approach is key. The following guide provides a logical workflow, from simple mobile phase adjustments to more advanced chemical derivatization strategies.

The Troubleshooting Workflow

This diagram outlines the logical progression for diagnosing and solving poor ionization issues.

Caption: A logical workflow for troubleshooting poor ESI-MS signals.

Step 1: Mobile Phase Optimization & Controlled Adduct Formation

The easiest and most impactful changes can be made by adjusting your mobile phase. The goal is to create an environment within the ESI droplet that promotes the formation of a stable, single ionic species.

A. Promoting Protonation ([M+H]⁺)

While less efficient for methoxyisoflavanones, enhancing protonation is a standard first step.

• Action: Add a volatile acid to your mobile phase.

• Protocol: Introduce 0.1% formic acid or 0.1% acetic acid into both mobile phase A (aqueous) and B (organic).[13][14]

• Causality: Lowering the mobile phase pH increases the concentration of available protons (H⁺), making it more statistically likely for the analyte to be protonated during the ESI process.[6] Formic acid is generally preferred over trifluoroacetic acid (TFA), as TFA is a strong ion-pairing agent that can cause significant signal suppression in the negative ion mode and persist in the system.[15]

B. Promoting Adduct Formation ([M+X]⁺)

This is often the most effective strategy for neutral molecules. By providing a consistent source of cations, you can drive the formation of a specific adduct ion.

• Action: Add a volatile salt to your mobile phase.

• Protocol: Introduce 5-10 mM of ammonium formate or ammonium acetate into the aqueous portion of your mobile phase.

• Causality: These salts provide a constant and high concentration of ammonium ions (NH₄⁺).[7] During desolvation, the neutral methoxyisoflavanone will readily form a stable adduct ([M+NH₄]⁺), which is then detected by the mass spectrometer. This method is superior to relying on sporadic sodium adduction because it produces a single, predictable ion, leading to a more stable signal and improved quantitative accuracy.

Common Adduct Ion	Mass-to-Charge (m/z) Shift	Notes
Protonated Molecule [M+H]⁺	M + 1.0073	Promoted by acidic mobile phases.
Ammonium Adduct [M+NH₄]⁺	M + 18.0338	Highly recommended. Promoted by ammonium formate/acetate.
Sodium Adduct [M+Na]⁺	M + 22.9892	Common contaminant; avoid relying on for quantification.
Potassium Adduct [M+K]⁺	M + 38.9632	Common contaminant.

Step 2: Ion Source Parameter Optimization

If mobile phase changes are insufficient, optimizing the physical parameters of the ESI source can improve the efficiency of ion generation and transmission.[11]

• Capillary/Sprayer Voltage: This voltage is applied to the liquid to create charged droplets.[16] A voltage that is too low may not generate a stable spray, while a voltage that is too high can cause electrical discharge (corona discharge), leading to an unstable signal or unwanted redox reactions.[10]

  • Action: Infuse your analyte and vary the capillary voltage (e.g., from 2.5 kV to 5.0 kV in positive mode) to find the value that maximizes signal intensity without introducing instability.

• Drying Gas Temperature & Flow Rate: The heated nebulizing gas (usually nitrogen) helps evaporate the solvent from the droplets, shrinking them until ions are ejected.[4][17]

  • Action: Systematically increase the gas temperature and flow rate. For thermally stable compounds like isoflavones, higher temperatures (e.g., 300-350 °C) can improve desolvation.[7] However, be cautious as excessively high temperatures can cause in-source degradation for more labile molecules.

• Nebulizer Pressure: This gas flow helps to form the initial aerosol of fine droplets.

  • Action: Adjust the nebulizer pressure to achieve a stable and fine spray. The optimal setting often depends on the liquid flow rate.

Step 3: Chemical Derivatization

When all else fails, covalently modifying the methoxyisoflavanone to introduce a permanently charged or easily ionizable group is a powerful and definitive solution.[18] This strategy directly tackles the root problem of the molecule's neutral character. The ketone group on the C-ring of the isoflavone is an ideal target for derivatization.

Recommended Reagent: Girard's Reagent T (GRT)

• Why it Works: GRT contains a hydrazide functional group that reacts specifically with ketones (and aldehydes) to form a hydrazone.[18] The other end of the GRT molecule contains a quaternary ammonium group, which carries a permanent positive charge. This converts the neutral analyte into a cationic derivative that ionizes with extremely high efficiency in ESI-MS.

Derivatization Workflow Diagram

Caption: Chemical derivatization workflow using Girard's Reagent T.

Experimental Protocol: Derivatization with Girard's Reagent T

This protocol provides a self-validating system for improving the detectability of your methoxyisoflavanone.

• Reagent Preparation:

  • Prepare a 10 mg/mL solution of Girard's Reagent T (GRT) in methanol.

  • Prepare a 10% (v/v) acetic acid solution in methanol (this will serve as the catalyst).

• Sample Preparation:

  • Dry down an aliquot of your sample extract or standard solution under a stream of nitrogen.

  • Reconstitute the dried residue in 100 µL of methanol.

• Derivatization Reaction:

  • To the 100 µL sample, add 20 µL of the GRT solution and 10 µL of the acetic acid catalyst solution.

  • Vortex the mixture gently to ensure it is homogenous.

  • Cap the vial tightly and place it in a heating block or water bath at 60 °C for 30 minutes. The heat drives the reaction to completion.

• Post-Reaction & Analysis:

  • After incubation, allow the sample to cool to room temperature.

  • Dilute the sample as needed with your initial LC mobile phase.

  • Inject the sample into the LC-MS system operating in positive ion mode.

• Validation & Expected Results:

  • You should now look for the m/z of the derivatized analyte. Calculate this as: [Molecular Weight of Methoxyisoflavanone - 16 (loss of C=O oxygen) + 148 (addition of GRT hydrazone moiety)].

  • The resulting derivative should produce a significantly more intense signal (often several orders of magnitude higher) than the underivatized molecule, confirming successful derivatization and enhanced ionization.

Derivatization Reagent	Target Functional Group	Mass Shift (Monoisotopic)	Ionization Effect
Girard's Reagent T	Ketone, Aldehyde	+132.0869	Introduces a permanent positive charge.
Hydroxylamine	Ketone, Aldehyde	+15.0109	Introduces a basic site for easier protonation.

By systematically applying these strategies, from simple mobile phase adjustments to targeted chemical derivatization, you can transform the analysis of methoxyisoflavanones from a significant challenge into a routine and reliable measurement.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating LC-MS/MS Methods for Isoflavanone Metabolites

For researchers, clinical scientists, and drug development professionals, the robust quantification of isoflavanone metabolites in biological matrices is a critical step in understanding the pharmacokinetics and pharmacodynamics of potential therapeutics. The inherent sensitivity and selectivity of Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) make it the gold standard for this application.[1][2] However, the reliability of the generated data is entirely dependent on the comprehensive validation of the analytical method.

This guide provides an in-depth, experience-driven approach to the validation of LC-MS/MS methods for isoflavanone metabolites. Moving beyond a simple checklist of steps, we will delve into the scientific rationale behind each validation parameter, offering insights to ensure your method is not only compliant with regulatory expectations but also scientifically sound and defensible. This guide is structured to be a self-validating system, where the successful execution of each described protocol inherently builds confidence in the method's performance.

The Foundation: Regulatory Harmony and Scientific Rigor

The validation of bioanalytical methods is governed by a harmonized framework established by international regulatory bodies. The International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation is now the global standard, recognized by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4][5][6] Adherence to these guidelines is paramount for the acceptance of data in regulatory submissions.[4][7]

The core objective of method validation is to demonstrate that the analytical procedure is suitable for its intended purpose.[3][4] This is achieved by systematically evaluating a set of key performance characteristics.

A Comparative Overview: Performance of Validated LC-MS/MS Methods for Isoflavone Metabolites

To provide a practical context, the following table summarizes typical performance data from published and validated LC-MS/MS methods for the quantification of key isoflavanone metabolites in biological matrices. This allows for a comparative assessment of what can be achieved with a well-optimized method.

Parameter	Daidzein & Metabolites (e.g., Equol, O-DMA)	Genistein & Metabolites	Typical Acceptance Criteria (ICH M10)	References
Lower Limit of Quantification (LLOQ)	0.2 - 5 ng/mL	0.5 - 10 ng/mL	Signal-to-noise > 5; Accuracy within ±20%; Precision ≤20%	[8][9][10][11]
Linearity (r²)	>0.995	>0.995	≥0.99	[8][11]
Intra-day Precision (%CV)	< 10%	< 10%	≤15% (≤20% at LLOQ)	[8][9][12]
Inter-day Precision (%CV)	< 15%	< 15%	≤15% (≤20% at LLOQ)	[8][9][12]
Accuracy (%RE)	Within ±10%	Within ±10%	Within ±15% (±20% at LLOQ)	[8][12]
Matrix Effect (%CV of IS-normalized MF)	< 15%	< 15%	≤15%	[12]
Recovery (%)	> 80%	> 80%	Consistent, precise, and reproducible	[9][12]

Note: The values presented are illustrative and can vary based on the specific analyte, matrix, and instrumentation.

The Validation Workflow: A Step-by-Step Protocol with Scientific Rationale

The following sections detail the experimental protocols and the underlying scientific principles for each core validation parameter.

Experimental Workflow for LC-MS/MS Method Validation

Caption: Figure 1: A generalized workflow for the validation of an LC-MS/MS bioanalytical method.

Selectivity and Specificity

The "Why": This is the cornerstone of your validation. You must prove that the method can unequivocally measure the analyte of interest without interference from other components in the biological matrix.[1] This includes endogenous matrix components, metabolites, and any potential co-administered drugs.

Experimental Protocol:

• Blank Matrix Analysis: Analyze at least six different lots of blank biological matrix (e.g., plasma, urine) from individual donors.

• Interference Check: In each blank sample, monitor the mass transitions for the analyte and the internal standard (IS). The response in the blank samples should be less than 20% of the response at the Lower Limit of Quantification (LLOQ) for the analyte and less than 5% for the IS.[13]

• Analyte and IS Spiking: Spike one of the blank matrix lots with the analyte at the LLOQ and the IS at its working concentration to confirm that there are no co-eluting interferences at the retention time of the analyte.

Sensitivity: Lower Limit of Quantification (LLOQ)

The "Why": The LLOQ is the lowest concentration of the analyte that can be measured with acceptable accuracy and precision.[1] This parameter defines the lower boundary of your method's reliable quantitative range and is critical for studies where low concentrations of the metabolite are expected.

Experimental Protocol:

• Spike and Analyze: Prepare a set of samples (n=5) by spiking the blank matrix with the analyte at the proposed LLOQ concentration.

• Signal-to-Noise Ratio: The analyte peak at the LLOQ should be at least five times the response of a blank sample.[13]

• Accuracy and Precision: The mean concentration of the LLOQ samples must be within ±20% of the nominal concentration, and the precision (%CV) should not exceed 20%.

Calibration Curve and Linearity

The "Why": The calibration curve establishes the relationship between the instrument response and the known concentration of the analyte over a defined range. Linearity ensures that this relationship is proportional, allowing for accurate interpolation of unknown sample concentrations.[1]

Experimental Protocol:

• Prepare Standards: Prepare a blank sample, a zero sample (blank matrix with IS), and at least six to eight non-zero calibration standards by spiking the blank matrix with known concentrations of the analyte.

• Concentration Range: The range should encompass the LLOQ and the Upper Limit of Quantification (ULOQ) and should cover the expected concentration range in the study samples.

• Regression Analysis: Plot the peak area ratio (analyte/IS) against the nominal concentration and perform a linear regression analysis. A weighting factor (e.g., 1/x or 1/x²) is often necessary to ensure accuracy at the lower end of the curve.

• Acceptance Criteria: At least 75% of the calibration standards must be within ±15% of their nominal concentrations (±20% at the LLOQ). The correlation coefficient (r²) should be consistently ≥0.99.

Accuracy and Precision

The "Why": Accuracy reflects how close the measured concentration is to the true value, while precision describes the degree of scatter or variability in repeated measurements.[1] These parameters are evaluated at multiple concentration levels to ensure the method is reliable across the entire calibration range.

Experimental Protocol:

• Prepare Quality Control (QC) Samples: Prepare QC samples in the same biological matrix at a minimum of four concentration levels:

  • LLOQ

  • Low QC (≤ 3x LLOQ)

  • Medium QC (mid-range of the calibration curve)

  • High QC (approximately 75% of ULOQ)

• Intra-day (Within-run) Assessment: Analyze at least five replicates of each QC level in a single analytical run.

• Inter-day (Between-run) Assessment: Analyze at least five replicates of each QC level on at least three different days.

• Acceptance Criteria:

  • Accuracy: The mean concentration for each QC level must be within ±15% of the nominal value (±20% for LLOQ).

  • Precision: The coefficient of variation (%CV) for each QC level should not exceed 15% (20% for LLOQ).

Matrix Effect

The "Why": The matrix effect is the alteration of ionization efficiency (suppression or enhancement) of the analyte due to co-eluting components from the biological matrix.[14][15][16][17] It is a critical parameter for LC-MS/MS methods and, if not properly assessed and controlled, can lead to significant inaccuracies.

Experimental Protocol:

• Prepare Three Sets of Samples:

  • Set A: Analyte and IS in a neat solution (e.g., mobile phase).

  • Set B: Post-extraction spike; extract blank matrix and then spike with the analyte and IS.

  • Set C: Pre-extraction spike; spike blank matrix with the analyte and IS before extraction (these are your QC samples).

• Calculate Matrix Factor (MF): MF is the ratio of the peak area in the presence of the matrix (Set B) to the peak area in the absence of the matrix (Set A).

  • MF = Peak Area (Set B) / Peak Area (Set A)

• Calculate IS-Normalized MF: To correct for variability, the MF of the analyte is normalized to the MF of the IS.

• Assess Variability: The %CV of the IS-normalized MF across at least six different lots of the matrix should not exceed 15%.

Logical Relationship of Matrix Effect Assessment

Caption: Figure 2: Logical flow for assessing matrix effect and recovery.

Recovery

The "Why": Recovery is a measure of the efficiency of the sample extraction process. While 100% recovery is not necessary, it should be consistent, precise, and reproducible to ensure reliable quantification.[1]

Experimental Protocol:

• Use Data from Matrix Effect Experiment: Recovery is calculated by comparing the analyte response from pre-extraction spiked samples (Set C) to post-extraction spiked samples (Set B).

  • Recovery (%) = [Peak Area (Set C) / Peak Area (Set B)] * 100

• Assess Consistency: Evaluate recovery at low, medium, and high QC concentrations. The variability in recovery should be low, although regulatory guidelines do not specify a strict acceptance criterion. The focus is on consistency.

Stability

The "Why": Analyte stability must be demonstrated under all conditions that samples will encounter, from collection to analysis.[18][19][20] Degradation of the analyte will lead to underestimation of its concentration.

Experimental Protocol:

• Evaluate Multiple Conditions: Assess stability under the following conditions using low and high QC samples (n=3-5 replicates per condition):

  • Bench-top stability: Thawed samples kept at room temperature for a duration that mimics the sample handling time.

  • Freeze-thaw stability: The effect of repeated freezing and thawing cycles (typically 3-5 cycles).

  • Long-term stability: Samples stored frozen at the intended storage temperature (e.g., -20°C or -80°C) for a period equal to or longer than the expected storage time of study samples.

  • Stock solution stability: Stability of the analyte and IS in their stock solutions at room temperature and refrigerated conditions.

  • Post-preparative stability: Stability of the processed samples in the autosampler.

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.[18]

Conclusion: A Commitment to Data Integrity

The validation of an LC-MS/MS method for isoflavanone metabolites is a rigorous but essential process. By understanding the scientific principles behind each validation parameter and meticulously executing the experimental protocols, researchers can ensure the generation of high-quality, reliable, and defensible data. This commitment to scientific integrity is fundamental to the successful advancement of research and drug development programs. Adherence to the harmonized guidelines from bodies like the ICH ensures that this data will be accepted globally, facilitating a more efficient path to regulatory approval.[6][7]

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• Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. (2015, February 26). AAPS. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Chromatographic Retention of Methylated Isoflavones

This guide provides an in-depth comparison of the chromatographic retention times of common methylated isoflavones, offering researchers, scientists, and drug development professionals a comprehensive resource for method development and analysis. By delving into the underlying principles of reversed-phase chromatography and presenting supporting experimental data, this document aims to elucidate the factors governing the separation of these important bioactive compounds.

Introduction: The Significance of Methylated Isoflavones and Their Chromatographic Analysis

Isoflavones, a class of phytoestrogens, are naturally occurring compounds found in various plants, particularly legumes like soybeans and red clover.[1][2] Their structural similarity to human estrogen allows them to exert a range of biological effects, making them a subject of intense research for their potential therapeutic applications, including in the management of menopausal symptoms and as anti-inflammatory and anti-cancer agents.[2]

Methylated isoflavones, such as formononetin and biochanin A, are derivatives of their respective non-methylated counterparts, daidzein and genistein. The presence of a methyl group significantly alters their physicochemical properties, most notably their hydrophobicity. This change in hydrophobicity is a key determinant of their chromatographic behavior, particularly in reversed-phase high-performance liquid chromatography (RP-HPLC), a cornerstone technique for their analysis. A thorough understanding of their retention time characteristics is paramount for developing robust and reliable analytical methods for their identification and quantification in various matrices.

The Chemical Basis of Retention: Why Methylation Matters

In reversed-phase chromatography, the stationary phase is nonpolar (e.g., C18), while the mobile phase is polar (typically a mixture of water and an organic solvent like acetonitrile or methanol). The separation is based on the differential partitioning of analytes between these two phases. More hydrophobic (less polar) compounds interact more strongly with the nonpolar stationary phase and are therefore retained longer, resulting in a later elution and a higher retention time.

The addition of a methyl group (-CH3) to an isoflavone backbone increases its nonpolar surface area, thereby enhancing its hydrophobicity. This fundamental principle dictates that methylated isoflavones will exhibit longer retention times in RP-HPLC compared to their corresponding non-methylated parent compounds. For instance, formononetin, the 4'-O-methylated form of daidzein, is more hydrophobic and thus has a longer retention time. Similarly, biochanin A, the 4'-O-methylated form of genistein, is more retained than genistein.

The following diagram illustrates the structural relationships between common non-methylated and methylated isoflavones.

Caption: Structural relationship between non-methylated and methylated isoflavones.

Comparative Analysis of Retention Times: A Data-Driven Overview

The following table summarizes the chromatographic retention times of several key methylated and non-methylated isoflavones, compiled from various studies. It is important to note that direct comparison of retention times across different studies can be challenging due to variations in experimental conditions. However, the data consistently demonstrates the principle of increased retention with methylation.

Isoflavone	Retention Time (min)	Column	Mobile Phase	Reference
Daidzein	4.42	C18 (150 x 4.6 mm, 5 µm)	Acetonitrile/Water (0.1% Trifluoroacetic Acid) Gradient	[1]
Formononetin	10.06	C18 (150 x 4.6 mm, 5 µm)	Acetonitrile/Water (0.1% Trifluoroacetic Acid) Gradient	[1]
Genistein	7.85	C18 (150 x 4.6 mm, 5 µm)	Acetonitrile/Water (0.1% Trifluoroacetic Acid) Gradient	[1]
Biochanin A	13.55	C18 (150 x 4.6 mm, 5 µm)	Acetonitrile/Water (0.1% Trifluoroacetic Acid) Gradient	[1]
Daidzein	11.56	C18 (150 x 4.6 mm, 5 µm)	Acetonitrile/Water (0.1% Trifluoroacetic Acid) Gradient	[1]
Formononetin	16.78	C18 (150 x 4.6 mm, 5 µm)	Acetonitrile/Water (0.1% Trifluoroacetic Acid) Gradient	[1]
Genistein	14.73	C18 (150 x 4.6 mm, 5 µm)	Acetonitrile/Water (0.1% Trifluoroacetic Acid) Gradient	[1]
Biochanin A	20.03	C18 (150 x 4.6 mm, 5 µm)	Acetonitrile/Water (0.1% Trifluoroacetic Acid) Gradient	[1]
Daidzein	~18	C18	Acetonitrile/Water with 0.5% Phosphoric Acid (40:60)	[2]
Genistein	~20	C18	Acetonitrile/Water with 0.5% Phosphoric Acid (40:60)	[2]
Formononetin	~28	C18	Acetonitrile/Water with 0.5% Phosphoric Acid (40:60)	[2]
Biochanin A	~35	C18	Acetonitrile/Water with 0.5% Phosphoric Acid (40:60)	[2]

Key Observations:

• Consistent Elution Order: In all cited studies using reversed-phase C18 columns, the elution order follows the principle of increasing hydrophobicity. The non-methylated isoflavones, daidzein and genistein, elute earlier than their respective methylated counterparts, formononetin and biochanin A.[1][2]

• Impact of Hydroxylation: Genistein, which has an additional hydroxyl group compared to daidzein, is generally more polar and thus elutes earlier. This trend is also observed with their methylated derivatives, where biochanin A (derived from genistein) is more polar than formononetin (derived from daidzein) if other factors are equal, but the methylation at the 4' position in both significantly increases their hydrophobicity.

• Influence of Chromatographic Conditions: The absolute retention times vary significantly depending on the specific HPLC or UPLC system, column dimensions, particle size, mobile phase composition, and gradient profile. For instance, the use of a more organic-rich mobile phase or a steeper gradient will generally lead to shorter retention times.

Optimizing the Separation: The Role of Column Chemistry and Mobile Phase

Achieving optimal separation of methylated isoflavones requires careful consideration of the chromatographic parameters. The choice of stationary phase and mobile phase composition plays a critical role in determining the selectivity and resolution of the analysis.

Column Chemistry: Beyond C18

While C18 columns are the workhorses for reversed-phase chromatography, alternative stationary phases can offer different selectivities, which can be advantageous for complex samples.

• C18 (Octadecylsilane): These columns provide excellent separation based on hydrophobicity and are widely used for isoflavone analysis. The long alkyl chains offer strong retention for nonpolar compounds like methylated isoflavones.

• Phenyl-Hexyl: Phenyl-based stationary phases introduce an additional separation mechanism through π-π interactions with the aromatic rings of the isoflavones.[3][4] This can lead to altered selectivity compared to C18 columns, potentially improving the resolution of closely eluting isomers or structurally similar compounds. For analytes with aromatic systems, phenyl-hexyl columns can provide a unique and valuable alternative to traditional C18 phases.[3]

Mobile Phase Composition: Acetonitrile vs. Methanol

The choice of organic modifier in the mobile phase can also significantly impact the separation.

• Acetonitrile: Acetonitrile is a polar aprotic solvent with a strong dipole moment.[5][6] It is generally considered to have a higher elution strength than methanol in reversed-phase chromatography, meaning it can elute compounds more quickly.[5][7] This can be advantageous for reducing analysis time.

• Methanol: Methanol is a polar protic solvent capable of hydrogen bonding.[5][6] This property can lead to different interactions with the analyte and the stationary phase compared to acetonitrile, resulting in altered selectivity.[7] In some cases, switching from acetonitrile to methanol can improve the resolution of co-eluting peaks.

The selection of the appropriate organic modifier, or even a ternary mixture of water, acetonitrile, and methanol, is a powerful tool in method development for optimizing the separation of methylated isoflavones.

Experimental Protocol: A Step-by-Step Guide for the Analysis of Methylated Isoflavones

The following protocol provides a general framework for the analysis of methylated isoflavones using RP-HPLC or UPLC. It is essential to optimize the method for the specific analytes and matrix of interest.

Sample Preparation

• Extraction: For solid samples (e.g., plant material, dietary supplements), a suitable extraction solvent must be chosen. A mixture of methanol and water (e.g., 80:20 v/v) is commonly used. Sonication or shaking can be employed to enhance extraction efficiency.[2]

• Centrifugation and Filtration: After extraction, centrifuge the sample to pellet any solid material. Filter the supernatant through a 0.22 µm or 0.45 µm syringe filter to remove any remaining particulates before injection into the HPLC/UPLC system.

Chromatographic Conditions

• Column: A high-quality C18 reversed-phase column is a good starting point (e.g., 150 mm x 4.6 mm, 5 µm for HPLC; shorter columns with smaller particle sizes for UPLC).

• Mobile Phase A: 0.1% Formic acid or 0.1% trifluoroacetic acid in water. The acidic modifier helps to ensure good peak shape for phenolic compounds like isoflavones.

• Mobile Phase B: 0.1% Formic acid or 0.1% trifluoroacetic acid in acetonitrile or methanol.

• Gradient Elution: A gradient elution is typically necessary to separate a mixture of isoflavones with varying polarities. A representative gradient could be:

  • 0-5 min: 20-40% B

  • 5-20 min: 40-80% B

  • 20-25 min: 80-95% B (column wash)

  • 25-30 min: 95-20% B (re-equilibration)

• Flow Rate: Typically 1.0 mL/min for a 4.6 mm ID HPLC column. Adjust accordingly for smaller ID columns.

• Column Temperature: Maintaining a constant column temperature (e.g., 30 °C) is crucial for reproducible retention times.

• Injection Volume: 5-20 µL, depending on the sample concentration and system sensitivity.

• Detection: UV detection at a wavelength of approximately 254 nm or 260 nm is suitable for isoflavones. A photodiode array (PDA) detector can be used to acquire full UV spectra for peak purity assessment and identification. Mass spectrometry (MS) can be coupled to the LC system for definitive identification and structural elucidation.

Data Analysis

• Peak Identification: Identify the peaks of interest by comparing their retention times with those of authentic standards run under the same conditions.

• Quantification: Create a calibration curve using a series of standard solutions of known concentrations. Quantify the amount of each methylated isoflavone in the sample by relating its peak area to the calibration curve.

The following diagram outlines the general workflow for the analysis of methylated isoflavones.

Sources

• 1. scienggj.org [scienggj.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography - Oreate AI Blog [oreateai.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromtech.com [chromtech.com]
• 6. ask.pharmaguideline.com [ask.pharmaguideline.com]
• 7. chromatographytoday.com [chromatographytoday.com]

Navigating Immunoassays for Isoflavone Research: A Guide to Antibody Cross-Reactivity with Methylated Analogs

For Immediate Release

Researchers, scientists, and drug development professionals employing immunoassays for the quantification of isoflavones must navigate the critical issue of antibody cross-reactivity, particularly with methylated analogs. This guide provides an in-depth comparison of the cross-reactivity profiles of commercially available antibodies for key isoflavones, genistein and daidzein, with their respective methylated forms, biochanin A and formononetin. Understanding these interactions is paramount for ensuring data accuracy and reliability in studies ranging from nutritional research to clinical trials.

The Challenge of Structural Similarity in Isoflavone Quantification

Methylation, a common metabolic modification, alters the chemical structure of isoflavones. For instance, biochanin A is the 4'-methyl ether of genistein, and formononetin is the 4'-methyl ether of daidzein. This seemingly minor structural difference can have a significant impact on antibody recognition.

Visualizing the Key Players: Isoflavones and Their Methylated Analogs

To appreciate the potential for cross-reactivity, it is essential to visualize the molecular structures of the key isoflavones and their methylated counterparts.

Caption: Chemical relationship between genistein and biochanin A, and daidzein and formononetin.

Comparative Analysis of Antibody Cross-Reactivity

The degree of cross-reactivity is typically expressed as a percentage, indicating the extent to which a related compound can displace the primary analyte in a competitive immunoassay. A lower percentage signifies higher specificity. The following table summarizes available cross-reactivity data for a commercially available polyclonal antibody against daidzein.

Antibody Specificity	Target Analyte	Cross-Reactant	Cross-Reactivity (%)	Reference
Polyclonal Anti-Daidzein	Daidzein	Biochanin A	1.5	[1]
Genistein	1.3	[1]
Dihydrodaidzein	2.4	[1]
Equol	1.6	[1]

The data indicates that this particular polyclonal anti-daidzein antibody exhibits low cross-reactivity with biochanin A and genistein.[1] This suggests that while some off-target binding may occur, it is relatively minimal. However, it is crucial to note that cross-reactivity can vary significantly between different antibody preparations, including those from different production lots of the same antibody. Therefore, in-house validation is always recommended.

Experimental Protocol: Assessing Cross-Reactivity via Competitive ELISA

To empower researchers to validate the specificity of their own isoflavone antibodies, we provide a detailed protocol for a competitive ELISA. This method is a cornerstone for determining the cross-reactivity of an antibody with potential interfering compounds.

Principle of Competitive ELISA

In a competitive ELISA, the antigen of interest in the sample competes with a labeled antigen for a limited number of antibody binding sites, which are typically coated onto a microplate. The amount of labeled antigen that binds to the antibody is inversely proportional to the concentration of the antigen in the sample.

Sources

• 1. sensors.myu-group.co.jp [sensors.myu-group.co.jp]